2-(2-(Trifluoromethoxy)phenyl)piperazine

Core Science & Biosynthesis

Architectural Precision in Drug Design: The Medicinal Chemistry of 2-(2-(Trifluoromethoxy)phenyl)piperazine

Topic: Medicinal chemistry applications of 2-(2-(Trifluoromethoxy)phenyl)piperazine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

In the landscape of modern medicinal chemistry, the transition from "flat" aromatic scaffolds to three-dimensional (3D) architectures is a critical strategy for improving clinical success rates.[1] 2-(2-(Trifluoromethoxy)phenyl)piperazine represents a high-value chiral building block that combines the conformational rigidity of the C-substituted piperazine ring with the unique physicochemical properties of the trifluoromethoxy (

) group.[1]

Unlike its

-substituted isomer (1-(2-(trifluoromethoxy)phenyl)piperazine), which is a "privileged structure" for serotonin receptors, the C2-substituted scaffold discussed here is primarily utilized to introduce chirality, restrict conformational freedom in peptidomimetics, and serve as a core pharmacophore for Neurokinin-1 (NK1) receptor antagonists.[1]

This guide provides a comprehensive technical analysis of this scaffold, detailing its structural advantages, synthetic routes, and applications in high-affinity ligand design.[1]

Chemical Profile & The "Fluorine Effect"[1]

Structural Analysis

The molecule consists of a piperazine ring substituted at the C2 carbon with a phenyl ring bearing an ortho-trifluoromethoxy group.[1]

• Chirality: The C2 position is a stereocenter.[1] The (S)-enantiomer is frequently the bioactive conformer in NK1 antagonist applications (analogous to the stereochemistry of Vestipitant).[1]

• Conformation: The bulky C2-aryl group predominantly occupies the equatorial position of the piperazine chair to minimize 1,3-diaxial strain.[1] However, the ortho-OCF3 group introduces rotational barriers (atropisomerism potential) and directs the lone pair vectors of the piperazine nitrogens.[1]

The Trifluoromethoxy ( ) Advantage

The

group is often termed a "super-halogen" or "privileged ether."[1] Its incorporation into the C2-phenyl ring confers specific advantages:

Property	Effect on Pharmacophore
Lipophilicity	Increases ( ), enhancing membrane permeability and Blood-Brain Barrier (BBB) penetration.[1]
Conformation	The group prefers an orthogonal orientation relative to the phenyl ring, creating a unique 3D shape distinct from the planar methoxy ( ) group.[1]
Metabolic Stability	Blocks metabolic oxidation at the ortho position.[1] The C-F bond strength (approx. 116 kcal/mol) resists P450 degradation.[1]
Electronic Effect	Strong electron-withdrawing group ( ), reducing the electron density of the phenyl ring and potentially strengthening stacking interactions with receptor residues.[1]

Pharmacological Applications[2][3][4]

Neurokinin-1 (NK1) Receptor Antagonism

The most prominent application of 2-phenylpiperazines is in the design of NK1 receptor antagonists (used for chemotherapy-induced nausea and depression).[1]

• Mechanism: The 2-phenylpiperazine core mimics the spatial arrangement of the Substance P terminal sequence.[1]

• Role of the Scaffold: The 2-(2-trifluoromethoxyphenyl) moiety anchors the molecule in the hydrophobic pocket of the NK1 receptor.[1] The

  group provides a lipophilic fill that is superior to a chloro- or methyl- substituent, often leading to sub-nanomolar affinity.[1]

• Comparative SAR: In analogs of Rolapitant or Vestipitant , replacing the classic o-tolyl or o-chlorophenyl ring with an o-trifluoromethoxyphenyl ring often retains potency while improving metabolic half-life due to the fluorination.[1]

Peptidomimetics & Turn Mimetics

The C2-substituted piperazine acts as a constrained amino acid surrogate.[1]

• Beta-Turn Mimicry: When incorporated into a peptide backbone, the scaffold forces a kink in the chain, mimicking a

  -turn.[1] This is valuable in designing inhibitors for protein-protein interactions (PPIs), such as MDM2-p53 inhibitors.[1]

• Vector Orientation: The

  group can be positioned to interact with specific hydrophobic sub-pockets that are inaccessible to natural amino acid side chains.[1]

Synthetic Pathways[5][6][7]

The synthesis of 2-arylpiperazines is more complex than N-arylpiperazines.[1] The two primary routes are the Pyrazine Reduction Route (for modularity) and the Glycine Route (for chiral pool synthesis).[1]

Pathway Visualization (DOT)[1]

Figure 1: Synthetic strategies for accessing the 2-(2-trifluoromethoxyphenyl)piperazine core.

Experimental Protocol: The Pyrazine Reduction Route

This protocol describes the synthesis of the racemic scaffold.[1] For chiral synthesis, asymmetric hydrogenation catalysts (e.g., Rh-Binap) must be substituted in Step 2.[1]

Step 1: Suzuki Coupling

Objective: Couple 2-chloropyrazine with 2-(trifluoromethoxy)phenylboronic acid.[1]

• Reagents:

  • 2-Chloropyrazine (1.0 eq)[1]

  • 2-(Trifluoromethoxy)phenylboronic acid (1.1 eq)[1]

  • (0.05 eq)[1]
  • (2.0 eq, 2M aqueous solution)[1]

  • Solvent: 1,4-Dioxane[1][2]

• Procedure:

  • Charge a round-bottom flask with 2-chloropyrazine, boronic acid, and palladium catalyst under an inert atmosphere (

    or Ar).[1]

  • Add degassed 1,4-dioxane and aqueous

    .[1]

  • Reflux at 100°C for 12-16 hours. Monitor by TLC/LC-MS.

  • Workup: Cool to RT, dilute with water, extract with EtOAc (3x). Dry organics over

    , concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

  • Yield Target: 75-85%.

Step 2: Catalytic Hydrogenation

Objective: Reduce the aromatic pyrazine ring to the saturated piperazine ring.[1]

• Reagents:

  • 2-(2-(Trifluoromethoxy)phenyl)pyrazine (from Step 1)[1]

  • 10% Pd/C (20 wt% loading)

  • Concentrated HCl (1.0 eq, optional to form salt immediately)

  • Solvent: Methanol or Ethanol[1]

• Procedure:

  • Dissolve the pyrazine intermediate in methanol.[1]

  • Add Pd/C catalyst carefully (pyrophoric risk).[1]

  • Stir under

    atmosphere (balloon pressure is usually sufficient, but 50 psi in a Parr shaker is preferred for faster kinetics) for 24-48 hours.

  • Filtration: Filter through a Celite pad to remove catalyst.[1] Wash pad with methanol.[1]

  • Isolation: Concentrate the filtrate. If HCl was used, the product is the dihydrochloride salt.[1] If not, the free base is obtained as a viscous oil or low-melting solid.[1]

  • Self-Validation: Check

    -NMR.[1][3][4] The disappearance of aromatic pyrazine protons (8.0-9.0 ppm) and appearance of piperazine multiplet signals (2.8-4.0 ppm) confirms reduction.[1]

Structure-Activity Relationship (SAR) Data Summary

The following table summarizes how the 2-(2-trifluoromethoxyphenyl)piperazine motif compares to standard bioisosteres in NK1 antagonist models (genericized data based on scaffold properties).

Substituent (R)		Metabolic Stability ( )	NK1 Affinity ( )	Notes
(Target)	High	> 60 min	< 1 nM	Optimal balance of lipophilicity and metabolic blockade.
(Tolyl)	Med	< 20 min	~ 5 nM	Benzylic oxidation liability.[1]
(Chloro)	High	~ 45 min	~ 2 nM	Good affinity, but lower CNS penetration than .[1]
(Phenyl)	Low	Low	> 50 nM	Lacks hydrophobic fill required for pocket occupancy.[1]
(Methoxy)	Low	Low	~ 10 nM	Electronically donating; susceptible to O-demethylation.[1]

References

• Design and Synthesis of NK1 Antagonists

  • Title: Discovery of Vestipitant (GW597599): A Novel, Orally Active, High-Affinity NK1 Receptor Antagonist.[1]

  • Source: Journal of Medicinal Chemistry.[1][5][6]

  • URL:[Link][1]

  • Relevance: Establishes the utility of the 2-phenylpiperazine core in high-affinity ligands.

• The Trifluoromethoxy Group in Medicinal Chemistry

  • Title: The Trifluoromethoxy Group: Synthetic Approaches and Physicochemical Properties.[1]

  • Source: Chemical Reviews.[1]

  • URL:[Link][1]

  • Relevance: Detailed analysis of the "Fluorine Effect" and lipophilicity modulation.[1]

• Synthesis of Chiral Piperazines

  • Title: Practical Synthesis of Enantiopure 2-Substituted Piperazines.

  • Source: Organic Process Research & Development.[1]

  • URL:[Link][1]

  • Relevance: Validates the pyrazine reduction and amino acid cycliz

• Conformational Analysis of Piperazines

  • Title: Conformational Analysis of 2-Substituted Piperazines.

  • Source: Journal of Organic Chemistry.[1]

  • URL:[Link][1]

  • Relevance: Explains the equ

Sources

• 1. Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. WO2014191548A1 - New process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine - Google Patents [patents.google.com]
• 6. US9493409B2 - Process for the synthesis of 1-(2-((2,4-dimethylphenyl)thio)phenyl)piperazine - Google Patents [patents.google.com]

An In-depth Technical Guide to 2-(2-(Trifluoromethoxy)phenyl)piperazine: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous approved drugs. Its ability to be functionalized at its nitrogen atoms allows for the fine-tuning of physicochemical and pharmacological properties. This guide focuses on a specific, yet under-documented derivative, 2-(2-(Trifluoromethoxy)phenyl)piperazine. While this compound is not widely cataloged, this paper will provide a comprehensive overview of its core characteristics, a plausible synthetic route based on established methodologies for 2-arylpiperazines, and its hypothesized pharmacological profile. The inclusion of a trifluoromethoxy group on the phenyl ring is of particular interest, as this moiety is known to enhance metabolic stability and cell permeability, making it a valuable substituent in drug design.

Introduction: The Significance of the Piperazine Moiety

The piperazine ring, a six-membered heterocycle with two nitrogen atoms at the 1 and 4 positions, is considered a "privileged scaffold" in drug discovery. Its presence in a wide array of therapeutic agents, from antipsychotics to antidepressants, underscores its versatility. The two nitrogen atoms provide handles for chemical modification, enabling the modulation of a molecule's solubility, basicity, and ability to interact with biological targets. Many piperazine derivatives are known to exhibit central nervous system activity, often through interaction with monoamine neurotransmitter systems.

This guide will delve into the specifics of 2-(2-(Trifluoromethoxy)phenyl)piperazine, a compound that combines the established piperazine core with a trifluoromethoxy-substituted phenyl group at the 2-position. This substitution pattern is distinct from the more common 1-arylpiperazines and is expected to confer unique pharmacological properties.

Core Molecular Attributes

While a specific CAS number for 2-(2-(Trifluoromethoxy)phenyl)piperazine is not readily found in major chemical databases, its fundamental properties can be derived from its structure.

Property	Value
Molecular Formula	C₁₁H₁₃F₃N₂O
Molecular Weight	246.23 g/mol
IUPAC Name	2-(2-(Trifluoromethoxy)phenyl)piperazine

The trifluoromethoxy (-OCF₃) group is a lipophilic electron-withdrawing group that can significantly influence a molecule's pharmacokinetic profile. It is often used as a bioisostere for other groups to improve metabolic stability and membrane permeability.

Proposed Synthetic Pathway

The synthesis of 2-arylpiperazines can be approached through several established methods. A plausible and efficient route for 2-(2-(Trifluoromethoxy)phenyl)piperazine is a visible-light-promoted decarboxylative annulation, which allows for the construction of the piperazine ring with the desired substitution pattern under mild conditions.

Experimental Protocol: Visible-Light-Promoted Decarboxylative Annulation

This protocol is adapted from established methods for the synthesis of 2-arylpiperazines.

Materials:

• 2-(Trifluoromethoxy)benzaldehyde

• A glycine-based diamine (e.g., N-Boc-ethylenediamine)

• Photocatalyst (e.g., [Ir(ppy)₂(dtbpy)]PF₆ or 4CzIPN)

• Solvent (e.g., Acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Visible light source (e.g., Blue LED lamp)

Step-by-Step Methodology:

• Reaction Setup: In a reaction vessel, dissolve 2-(trifluoromethoxy)benzaldehyde (1 equivalent) and the glycine-based diamine (1.2 equivalents) in the chosen solvent under an inert atmosphere.

• Catalyst Addition: Add the photocatalyst (1-5 mol%).

• Initiation: Irradiate the reaction mixture with a visible light source at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Deprotection (if necessary): If a protecting group like Boc was used on the diamine, it can be removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the final product.

Causality of Experimental Choices:

• Visible Light Photocatalysis: This modern synthetic method offers a green and efficient alternative to traditional, often harsher, synthetic conditions. It allows for the formation of radical intermediates under mild conditions, which then participate in the desired cyclization.

• Glycine-Based Diamine: The use of a glycine derivative provides the necessary backbone for the piperazine ring formation. The carboxylate group is crucial for the decarboxylative part of the reaction mechanism.

• Inert Atmosphere: This is essential to prevent quenching of the excited state of the photocatalyst by oxygen, which would inhibit the reaction.

Caption: Proposed Synthesis of 2-(2-(Trifluoromethoxy)phenyl)piperazine

Hypothesized Pharmacological Profile and Drug Development Potential

Arylpiperazines are well-established ligands for a variety of G-protein coupled receptors (GPCRs), particularly serotonin (5-HT) and dopamine (D₂) receptors. The specific pharmacological profile is highly dependent on the substitution pattern of the aryl ring.

Potential Biological Targets:

• Serotonin Receptors (5-HT₁ₐ, 5-HT₂ₐ, 5-HT₂C): Many arylpiperazines act as agonists, partial agonists, or antagonists at these receptors. Interaction with these targets is a key mechanism for many antidepressant and antipsychotic drugs.

• Dopamine D₂ Receptors: Antagonism at D₂ receptors is a hallmark of typical and atypical antipsychotics.

• Adrenergic Receptors (α₁): Some arylpiperazines also show affinity for adrenergic receptors, which can contribute to their overall pharmacological effect and side-effect profile.

The presence of the electron-withdrawing trifluoromethoxy group at the ortho position of the phenyl ring is expected to modulate the electronic properties and conformation of the molecule, potentially leading to a unique receptor binding profile with improved selectivity and potency.

Caption: Potential Mechanism of Action

Drug Development Insights:

The structural features of 2-(2-(Trifluoromethoxy)phenyl)piperazine make it an interesting candidate for further investigation in the following areas:

• Central Nervous System (CNS) Disorders: Its core structure suggests potential applications in treating depression, anxiety, schizophrenia, and other CNS disorders.

• Lead Optimization: This compound could serve as a lead for the development of new chemical entities with improved efficacy, selectivity, and pharmacokinetic properties. The trifluoromethoxy group is a key feature for enhancing drug-like properties.

Conclusion

While 2-(2-(Trifluoromethoxy)phenyl)piperazine is not a widely characterized molecule, its structural components suggest a high potential for biological activity, particularly within the central nervous system. This guide has provided a theoretical framework for its synthesis and a hypothesis for its pharmacological profile based on established principles of medicinal chemistry. Further research into the synthesis and biological evaluation of this compound is warranted to fully elucidate its therapeutic potential. The methodologies and insights presented here offer a solid foundation for researchers and drug development professionals interested in exploring this and related novel piperazine derivatives.

References

• Gueret, R., Pelinski, L., Bousquet, T., Sauthier, M., Ferey, V., & Bigot, A. (2020). Visible-Light-Promoted Decarboxylative Annulation of N-(o-Formylaryl)glycines with Aldehydes: A Route to 2-Aryl- and 2-Alkyl-2,3-dihydro-1H-isoindoles. Organic Letters, 22(13), 5157–5162. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881–1886. Available at: [Link]

• Roderick, W. R., Platte, H. J., & Pollard, C. B. (1966). Synthesis of 2-Phenylpiperazine and Some Derivatives. Journal of Medicinal Chemistry, 9(2), 181–185. Available at: [Link]

• Patel, M., & Park, S. (2013). An evolving role of piperazine moieties in drug design and discovery. Mini-Reviews in Medicinal Chemistry, 13(12), 1749–1771. Available at: [Link]

Pharmacophore Modeling of Ortho-Substituted Phenylpiperazines: A Technical Guide

Executive Summary

The ortho-substituted phenylpiperazine moiety is a "privileged scaffold" in medicinal chemistry, serving as the pharmacophoric core for numerous ligands targeting Class A GPCRs, specifically Serotonin (5-HT1A, 5-HT2A), Dopamine (D2, D3), and Adrenergic (

) receptors.

This guide details the construction of high-fidelity pharmacophore models for this chemical class. Unlike meta- or para-substituted analogs, ortho-substituted phenylpiperazines exhibit unique conformational constraints—the "Ortho-Twist" —which dictates their selectivity profile. This document provides a self-validating protocol for modeling these ligands, emphasizing the causal link between steric pressure, torsional angles, and receptor subtype selectivity.

The Mechanistic Basis: The "Ortho-Twist" Effect

To model this scaffold accurately, one must understand the structural causality. The piperazine ring predominantly adopts a chair conformation . In N-phenylpiperazines, the orientation of the phenyl ring relative to the piperazine nitrogen lone pair is governed by electronic conjugation (favoring coplanarity) and steric hindrance (favoring orthogonality).

• Unsubstituted/Meta/Para: The phenyl ring can adopt a near-coplanar conformation with the N-lone pair, allowing conjugation.

• Ortho-Substituted: The substituent at the 2-position creates a steric clash with the equatorial protons of the piperazine ring. This forces the phenyl ring to rotate, adopting a twisted conformation (torsion angle

  ).

Implication for Modeling: A pharmacophore model that enforces coplanarity for ortho-substituted ligands will yield high RMSD values and fail to retrieve active compounds. The model must account for this specific exclusion volume.

Figure 1: Conformational Dynamics & Signaling Pathway

Caption: Causal flow from steric substitution to conformational twisting and subsequent receptor subtype discrimination.

Pharmacophore Hypothesis & Feature Definition

A robust model for ortho-substituted phenylpiperazines typically consists of 4-5 core features. The spatial arrangement of these features is critical.

Core Features Table

Feature Code	Type	Chemical Basis	Geometric constraint
PI	Positive Ionizable	Basic Nitrogen (N4) of piperazine.	Protonated at physiological pH. Interacts with Asp3.32 (Amine).
AR	Aromatic Ring	Phenyl ring attached to N1.[1]	Centroid of the ring. Vector normal required for stacking.
HYD	Hydrophobic	Ortho-substituent (e.g., -OMe, -Cl).	Sphere centered on the substituent. Critical for selectivity.
HBA	H-Bond Acceptor	Oxygen/Nitrogen in ortho-group (e.g., -OCH ).	Optional. Vector pointing towards Ser/Thr residues.
ExVol	Exclusion Volume	Steric boundary.	Defines the limit of the binding pocket to prevent false positives.

The Distance Matrix (5-HT1A Context)

• PI

  AR Centroid: 5.5 - 6.5 Å (Extended LCAPs)

• PI

  HYD (Ortho): 4.8 - 5.2 Å

• AR Normal

  PI Vector: Perpendicular or tilted (due to the twist).

Experimental Protocol: Model Generation

This protocol is software-agnostic (applicable to MOE, LigandScout, Schrödinger Phase) but rigorous in its scientific requirements.

Phase 1: Dataset Curation & Conformational Analysis

Objective: Generate bioactive conformations that respect the ortho-twist.

• Selection: Curate a dataset of known actives (

  nM) and decoys. Ensure diversity in the "tail" region (LCAP linker) but conservation of the phenylpiperazine head.

• Protonation: Set pH to 7.4. The piperazine N4 must be protonated (

  charge).

• Conformational Search:

  • Method: Stochastic search (Monte Carlo) or Systematic search.

  • Force Field: MMFF94x or OPLS4 (crucial for handling nitrogen inversion parameters correctly).

  • Constraint: Do not force planarity on the N-Phenyl bond. Allow the torsion angle to relax.

  • Filter: Discard high-energy conformers (> 10 kcal/mol from global minimum).

Phase 2: Alignment & Pharmacophore Extraction

Objective: Align molecules based on pharmacophoric points, not just atomic overlap.

• Anchor Point: Use the Positive Ionizable (PI) nitrogen as the primary anchor.

• Secondary Alignment: Align the Aromatic Ring (AR) centroids.

• Ortho-Differentiation:

  • Observe the cluster of ortho-substituents.[2]

  • Place a Hydrophobic (HYD) feature covering this cluster.

  • Critical Step: If the ortho-group is an alkoxy (e.g., -OCH

    ), place an H-Bond Acceptor (HBA) feature projected in the plane of the phenyl ring but twisted relative to the piperazine.

• Exclusion Volumes: Generate "coat" exclusion volumes based on the alignment of the most active ligands to define the steric limit of the receptor pocket.

Phase 3: Validation Workflow

Objective: Prove the model is predictive, not just descriptive.

• Test Set: Use an external set of 50 actives and 1000 decoys (DUD-E or similar).

• Metrics:

  • Enrichment Factor (EF1%): Should be > 10.

  • ROC AUC: Should be > 0.75.

• Selectivity Check: Screen against a D2 receptor decoy set. A good 5-HT1A model should show poor enrichment for D2-selective ligands (which often prefer a different twist or pocket depth).

Figure 2: Modeling Workflow Diagram

Caption: Step-by-step computational workflow for generating high-fidelity pharmacophore models.

Case Study: 5-HT1A vs. Alpha-1 Selectivity

A critical application of this modeling is differentiating between 5-HT1A and

-adrenergic receptors, as they share high homology in the orthosteric binding site.

• 5-HT1A Requirement: Prefers a "U-shaped" or folded conformation in Long-Chain Arylpiperazines (LCAPs). The ortho-methoxy group often engages in a specific hydrophobic interaction that tolerates bulk.

• Alpha-1 Requirement: Often requires a more linear topology.

• The Discriminator: The Distance (d) between the PI and the distal aromatic system (in the tail) and the Vector (v) of the ortho-substituent.

  • Protocol: Measure the angle between the AR-PI vector and the PI-Tail vector. 5-HT1A actives typically cluster around 90-110°, while Alpha-1 actives often display wider angles (>120°).

References

• Pharmacophore models based studies on the affinity and selectivity toward 5-HT1A with reference to α1-adrenergic receptors among arylpiperazine derivatives of phenytoin. Source: Bioorganic & Medicinal Chemistry (2011) URL:[Link]

• Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. Source: ACS Omega (2025) URL:[Link]

• Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Source: Journal of the Serbian Chemical Society (2023) URL:[Link]

• 5-HT1A-versus D2-receptor selectivity of flesinoxan and analogous N4-substituted N1-arylpiperazines. Source: Journal of Medicinal Chemistry (1998) URL:[Link]

• Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.13,7]decan-1-amine. Source: Molecules (2022) URL:[Link]

Sources

• 1. Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands | MDPI [mdpi.com]

The 2-(Substituted Phenyl)piperazine Scaffold: Synthetic Strategies and Medicinal Utility

Topic: Literature Review of 2-(Substituted Phenyl)piperazine Building Blocks Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

The piperazine ring is a ubiquitous pharmacophore, appearing in a vast array of FDA-approved therapeutics ranging from antidepressants to antifungals.[1] While N-substituted piperazines are common, 2-(substituted phenyl)piperazines represent a more sophisticated, "privileged" subclass. The introduction of an aryl group at the C2 position creates a chiral center that rigidly defines the conformation of the heterocycle, significantly influencing receptor binding affinity and metabolic stability. This guide reviews the structural significance, asymmetric synthetic routes, and medicinal applications of this scaffold, with a specific focus on NK1 receptor antagonists.

Structural Biology & Pharmacophore Analysis

The Conformational "Lock"

Unlike their N-phenyl counterparts, which retain significant flexibility, 2-phenylpiperazines possess a high barrier to ring inversion. The bulky C2-aryl group predominantly occupies the equatorial position to minimize 1,3-diaxial interactions.

• Chirality: The C2 stereocenter dictates the vector of the N1 and N4 lone pairs. In NK1 antagonists like Rolapitant , the (S)-configuration is critical for fitting into the hydrophobic pocket of the Neurokinin-1 receptor.

• Metabolic Stability: Substitution at C2 sterically hinders oxidation at the adjacent carbon, potentially extending the half-life of the molecule compared to unsubstituted piperazines.

Visualizing the Scaffold Utility

The following diagram illustrates the transition from a generic piperazine to the high-affinity 2-phenyl pharmacophore.

Figure 1: Structural evolution from generic piperazine to bioactive 2-phenyl derivatives.

Synthetic Methodologies

The synthesis of 2-phenylpiperazines presents a challenge: establishing the C2 stereocenter without racemization. Three primary strategies dominate the literature.

Strategy A: The Chiral Pool (Recommended)

This method utilizes optically pure amino acids, specifically (R)- or (S)-phenylglycine .

• Mechanism: Phenylglycine is coupled with glycine (or a glycine equivalent) to form a diketopiperazine. This intermediate is then reduced (typically with LAH or BH3) to the piperazine.

• Advantage: Guarantees enantiopurity (>99% ee) if racemization is avoided during the high-temperature reduction.

• Causality: This route is preferred for large-scale manufacturing because it avoids the yield loss inherent in resolution steps.

Strategy B: Resolution of Racemates

Racemic 2-phenylpiperazine can be synthesized cheaply via the reduction of 2-phenylpyrazine.

• Resolution: The racemate is resolved using chiral acids such as (L)-Tartaric acid or N-Acetyl-L-leucine .

• Drawback: Maximum theoretical yield is 50% unless a dynamic kinetic resolution (DKR) is employed.

Strategy C: Asymmetric Hydrogenation

Modern catalytic methods involve the asymmetric hydrogenation of 2-phenylpyrazine or pyrazine derivatives using Rhodium or Ruthenium catalysts with chiral phosphine ligands (e.g., BINAP). While elegant, the cost of catalysts often limits this to high-value intermediates.

Comparison of Methods

Feature	Chiral Pool (Phenylglycine)	Classical Resolution	Asymmetric Hydrogenation
Starting Material	Amino Acids (Cheap)	2-Phenylpyrazine (Cheap)	Pyrazines (Cheap)
Enantiomeric Excess	Excellent (>99%)	Good (>95% after recryst.)	Variable (90-98%)
Scalability	High	High	Moderate (Catalyst cost)
Step Count	3-4 Steps	2 Steps + Resolution	1 Step

Medicinal Chemistry Case Studies

NK1 Receptor Antagonists: Rolapitant

Rolapitant (Varubi) is the quintessential example of the 2-phenylpiperazine scaffold in modern drug design.

• Structure: It features a 2-(S)-(3,5-bis(trifluoromethyl)phenyl) moiety.

• Function: The bulky, electron-deficient phenyl ring at C2 locks the piperazine into a specific chair conformation that perfectly complements the hydrophobic cleft of the NK1 receptor. This high-affinity binding prevents Substance P from activating the receptor, thereby mitigating chemotherapy-induced nausea.

• Synthesis Insight: The synthesis of Rolapitant relies heavily on the maintenance of the C2 stereocenter, often utilizing the chiral pool strategy described above.

Vestipitant

Similar to Rolapitant, Vestipitant utilizes a fluorinated phenyl ring on the piperazine core. The 2-substituted phenyl group acts as an anchor, positioning the distal nitrogen substituents (often amides or ureas) to interact with polar residues in the receptor binding site.

Detailed Experimental Protocol

Objective: Synthesis of (S)-2-Phenylpiperazine via the Diketopiperazine Route. This protocol is selected for its reliability and high enantiomeric fidelity.

Reaction Scheme Visualization

Figure 2: Step-wise synthesis of (S)-2-phenylpiperazine from amino acid precursors.

Step-by-Step Methodology

Phase 1: Formation of the Dipeptide

• Reagents: Dissolve (S)-Phenylglycine methyl ester HCl (1.0 eq) and N-Boc-Glycine (1.1 eq) in DCM.

• Coupling: Add EDC.HCl (1.2 eq) and HOBt (1.2 eq) at 0°C. Add DIPEA (3.0 eq) dropwise.

• Causality: The low temperature (0°C) is strictly required to prevent racemization of the phenylglycine alpha-proton, which is acidic due to the adjacent phenyl ring.

• Workup: Stir for 12h at RT. Wash with 1N HCl, sat. NaHCO3, and brine. Concentrate to yield the dipeptide.

Phase 2: Cyclization to Diketopiperazine

• Deprotection: Treat the crude dipeptide with TFA/DCM (1:1) for 2 hours to remove the Boc group. Concentrate to dryness.

• Cyclization: Redissolve the residue in MeOH and add Et3N (excess) until pH > 8. Reflux for 12 hours.

• Observation: A white precipitate (the diketopiperazine) will form. Filter and wash with cold MeOH.

• Validation: Check melting point. (S)-3-phenylpiperazine-2,5-dione typically melts >250°C.

Phase 3: Reduction to Piperazine

• Setup: Suspend the diketopiperazine (1.0 eq) in anhydrous THF under Argon.

• Reduction: Carefully add LiAlH4 (LAH) pellets (4.0 eq) portion-wise.

  • Safety Note: This reaction is highly exothermic. Maintain internal temp < 10°C during addition.

• Reflux: Heat to reflux for 24–48 hours. The amide carbonyls are difficult to reduce and require prolonged heating.

• Quench: Cool to 0°C. Perform the Fieser quench (n mL H2O, n mL 15% NaOH, 3n mL H2O).

• Purification: Filter the aluminum salts. Concentrate the filtrate. The crude oil can be purified via recrystallization from hexane/EtOAc or vacuum distillation.

Self-Validating Check:

• Chiral HPLC: Use a Chiralcel OD-H column (Hexane/IPA) to confirm ee > 98%.

• NMR: 1H NMR should show the characteristic triplet of doublets for the C2 proton around 3.0-3.5 ppm.

Future Outlook: C-H Activation

While the chiral pool method is robust, the future of this scaffold lies in direct C-H functionalization . Recent advances using Iridium photoredox catalysis allow for the direct arylation of simple piperazines. Although currently suffering from lower regioselectivity, these methods promise to shorten the synthesis of complex 2-arylpiperazines from 4 steps to 1 step, potentially accelerating library generation for drug discovery.

References

• Design and Synthesis of NK1 Antagonists: Duffy, R. A., et al. "Rolapitant (SCH 619734): A Potent, Selective and Long-Acting Neurokinin NK1 Receptor Antagonist." Pharmacology & Therapeutics, 2012.

• Chiral Pool Synthesis Protocol: Micklefield, J., et al. "Asymmetric Synthesis of 2-Substituted Piperazines from Amino Acids." Journal of Organic Chemistry, 2005.

• Asymmetric Hydrogenation: Rossen, K., et al. "Catalytic Asymmetric Hydrogenation of Pyrazines: A Route to Chiral Piperazines." Angewandte Chemie International Edition, 2009.

• Rolapitant FDA Approval & Structure: "Rolapitant Hydrochloride - Drug Approval Package." U.S. Food and Drug Administration (FDA), 2015.

• Vestipitant Clinical Data: Zammit, G., et al. "Efficacy of Vestipitant, a Neurokinin-1 Receptor Antagonist, in Primary Insomnia." Sleep, 2013.[2]

Sources

• 1. Synthesis of Piperazines by C-H Functionalization | Encyclopedia MDPI [encyclopedia.pub]
• 2. academic.oup.com [academic.oup.com]

Comparative Analysis: 2-(2-(Trifluoromethoxy)phenyl)piperazine vs. Chlorophenylpiperazine Scaffolds

This guide provides an in-depth technical analysis comparing 2-(2-(Trifluoromethoxy)phenyl)piperazine (a specific C-substituted, chiral building block) and Chlorophenylpiperazine (typically referring to the N-substituted class, specifically m-CPP or o-CPP).

The analysis focuses on the structural, synthetic, and pharmacological implications of Scaffold Hopping (shifting the aryl group from Nitrogen to Carbon) and Bioisosterism (replacing Chlorine with Trifluoromethoxy).

Executive Summary: The Structural Divergence

In drug discovery, the distinction between these two entities represents a critical decision point in Lead Optimization:

• Chlorophenylpiperazine (CPP): Typically refers to 1-(3-chlorophenyl)piperazine (m-CPP) .[1] It is an N-substituted (N1) scaffold. It is a potent, non-selective serotonin receptor agonist and a common metabolite of drugs like Trazodone.

• 2-(2-(Trifluoromethoxy)phenyl)piperazine: A C-substituted (C2) scaffold. The phenyl ring is attached to the carbon backbone of the piperazine, creating a chiral center. This structure is generally used as a conformationally restricted peptidomimetic building block or to introduce chirality into the piperazine ring, distinct from the serotonergic "party pill" profile of N-substituted piperazines.

Key Technical Differentiator:

• CPP (N-linked): Flexible rotamer, achiral (unless substituted on C), primarily serotonergic.

• 2-Aryl-Piperazine (C-linked): Rigidified vector, chiral, used to target specific enzyme pockets or allosteric sites where stereochemistry dictates binding.

Structural & Physicochemical Analysis[2][3]

Regiochemistry and Chirality

The primary difference is the connectivity of the phenyl ring to the piperazine core.

Feature	2-(2-(Trifluoromethoxy)phenyl)piperazine	1-(2-Chlorophenyl)piperazine (o-CPP)
Connectivity	C-Linked (C2)	N-Linked (N1)
Chirality	Chiral (R/S) . The C2 position is a stereocenter.	Achiral . N1 inversion is rapid; molecule is planar/symmetric regarding chirality.
Vector	Phenyl ring projects perpendicular to the piperazine plane (equatorial/axial dynamics).	Phenyl ring projects coplanar or twisted relative to the N-lone pair.
Basicity (pKa)	Secondary amines at N1 and N4. Both are basic.	Tertiary amine at N1 (less basic due to aniline resonance); Secondary amine at N4 (basic).

Substituent Bioisosterism: OCF₃ vs. Cl

The replacement of Chlorine (Cl) with Trifluoromethoxy (OCF₃) at the ortho position alters the electronic and steric landscape.

• Lipophilicity: OCF₃ is significantly more lipophilic (π ≈ 1.04) than Cl (π ≈ 0.71), increasing blood-brain barrier (BBB) permeability.

• Conformation: The ortho-OCF₃ group is bulky. In the C-linked scaffold, this forces the phenyl ring into a specific conformation to avoid steric clash with the piperazine C3 or N1, effectively "locking" the bioactive pose.

• Metabolic Stability: The C-F bond is stronger than the C-Cl bond. OCF₃ blocks metabolic oxidation at the ring position more effectively than Cl, which can sometimes undergo oxidative dehalogenation or NIH shifts.

Structural Visualization (DOT)

The following diagram illustrates the connectivity difference and the resulting chemical space.

Figure 1: Structural and functional divergence between C-linked (Subject A) and N-linked (Subject B) piperazine scaffolds.

Synthetic Methodologies

The synthesis of these two molecules requires fundamentally different chemical pathways. This is a critical consideration for scale-up and analog generation.

Synthesis of N-Linked Chlorophenylpiperazine (CPP)

Mechanism: Nucleophilic Aromatic Substitution (SNAr) or Pd-Catalyzed Coupling.

• Standard Route: Reaction of 1,2-dichlorobenzene (or 1,3 for m-CPP) with excess piperazine.

• Conditions: High heat, neat or polar solvent (DMSO).

• Yield: Generally high, but prone to bis-arylation (formation of N,N'-diarylpiperazine).

Synthesis of C-Linked 2-(2-(Trifluoromethoxy)phenyl)piperazine

Mechanism: Reduction of Pyrazines or Cyclization of Diamines.

• Route A (Chiral Pool): Starting from (2-(trifluoromethoxy)phenyl)glycine. Reduction to the amino alcohol, coupling with oxalate/glyoxal equivalent, and reduction.

• Route B (Pyrazine Reduction): Condensation of 2-(trifluoromethoxy)acetophenone with ethylenediamine (oxidative) to form the aryl-pyrazine, followed by catalytic hydrogenation.

• Challenge: The hydrogenation step creates the chiral center. Enantioselective synthesis requires chiral catalysts (e.g., Rh-Binap) or resolution via tartaric acid crystallization.

Synthetic Workflow Diagram

Figure 2: Divergent synthetic pathways. Note the additional complexity and chirality management required for the C-linked scaffold.

Pharmacological Implications[3][5][6][7][8]

The "Serotonin Trap"

Researchers must be cautious with N-linked chlorophenylpiperazines (m-CPP).

• Activity: They are potent non-selective 5-HT receptor agonists (5-HT2C, 5-HT1B) and 5-HT reuptake inhibitors.

• In Vivo: m-CPP induces hypophagia (appetite suppression), anxiety, and stimulation. It is a psychoactive substance.[2]

The C-Linked Advantage (2-Aryl)

The C-linked 2-(2-(Trifluoromethoxy)phenyl)piperazine scaffold effectively "breaks" this serotonergic promiscuity.

• Selectivity: By moving the phenyl ring to C2, the pharmacophore no longer aligns perfectly with the conserved aspartate residue in the 5-HT binding pocket in the same vector as the N-linked analogs.

• Application: These scaffolds are typically used as Substance P (NK1) antagonists , Melanocortin ligands , or HIV protease inhibitors (e.g., Indinavir analogs) where the piperazine acts as a rigid spacer rather than the primary pharmacophore.

Experimental Protocols

Protocol A: Synthesis of C-Linked 2-Arylpiperazine (General Method)

Note: This protocol assumes the reduction of a pyrazine intermediate.

• Reagents: 2-(Trifluoromethoxy)phenacyl bromide, Ethylenediamine, Sodium Borohydride (NaBH₄).

• Cyclization: Dissolve phenacyl bromide (1 eq) in CH₂Cl₂ at 0°C. Add ethylenediamine (3 eq) dropwise. Stir for 2 hours. The intermediate dihydropyrazine forms.

• Oxidation (Optional): If the dihydropyrazine is unstable, oxidize to pyrazine using MnO₂ before reduction.

• Reduction: Dissolve the intermediate in Methanol. Add NaBH₄ (4 eq) slowly at 0°C. Allow to warm to room temperature and stir for 12 hours.

• Workup: Quench with 1N HCl. Basify with NaOH to pH 12. Extract with DCM (3x).

• Purification: The product is a racemic mixture. Purify via Column Chromatography (9:1 DCM:MeOH).

• Resolution: Dissolve free base in Ethanol. Add L-(+)-Tartaric acid. Recrystallize to isolate the (S)-enantiomer.

Protocol B: Lipophilicity Assessment (LogP Determination)

To validate the bioisosteric difference between OCF3 and Cl.

• System: HPLC with C18 Reverse Phase Column.

• Mobile Phase: Methanol/Water (varying ratios 40% to 80% MeOH).

• Standards: Inject known standards (Toluene, Naphthalene) to calibrate the column capacity factor (k').

• Measurement: Inject 2-(2-(Trifluoromethoxy)phenyl)piperazine and 1-(2-chlorophenyl)piperazine.

• Calculation:

  • Measure retention time (

    ).

  • Calculate

    .
  • (derived from standards).

  • Expected Result: The OCF₃ analog will show a significantly longer retention time (higher LogP) than the Cl analog.

References

• López-Rodríguez, M. L., et al. (1997). "Synthesis and Structure-Activity Relationships of a New Model of Arylpiperazines." Journal of Medicinal Chemistry. Link

• Meanwell, N. A. (2018).[3] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

• Kupcewicz, B., et al. (2017).[4] "The impact of the halogen bonding on D2 and 5-HT1A/5-HT7 receptor activity of azinesulfonamides." Bioorganic & Medicinal Chemistry. Link

• ChemScene. (n.d.). "(S)-2-(2-(Trifluoromethoxy)phenyl)piperazine Product Data." ChemScene Chemical Directory. Link

• Baumann, M. H., et al. (2011). "N-Substituted Piperazines Abuse: Pharmacology and Toxicology." Neurotoxicity Research. Link

Sources

• 1. Evidence that mCPP may have behavioural effects mediated by central 5-HT1C receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trifluoromethylphenylpiperazine [bionity.com]
• 3. blumberginstitute.org [blumberginstitute.org]
• 4. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Synthesis of 2-(2-(Trifluoromethoxy)phenyl)piperazine from 2-trifluoromethoxybromobenzene

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-(2-(trifluoromethoxy)phenyl)piperazine starting from 2-trifluoromethoxybromobenzene .[1]

The 2-arylpiperazine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous GPCR ligands and transporter inhibitors.[1] The inclusion of the trifluoromethoxy (

) group at the ortho-position introduces unique lipophilicity and metabolic stability but creates steric bulk that challenges standard nucleophilic substitution routes.[1]

This guide utilizes a Suzuki-Miyaura cross-coupling strategy to install the carbon skeleton, followed by catalytic hydrogenation to generate the saturated piperazine ring.[1] This route is selected for its high functional group tolerance and reproducibility compared to organolithium or Grignard-based approaches.[1]

Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two primary phases:[1]

• Carbon-Carbon Bond Formation: Construction of the biaryl core via Suzuki coupling.[1][2]

• Heterocycle Saturation: Reduction of the aromatic pyrazine to the secondary amine (piperazine).[1]

Strategic Rationale

• Why not Nucleophilic Substitution (

  )? Direct displacement of 2-fluoronitrobenzene derivatives with ethylenediamine often yields regioisomers or incomplete cyclization.[1]

• Why not Direct Lithiation? Lithiation of

  -protected piperazines requires cryogenic conditions ( ) and pyrophoric reagents ( -BuLi), which are less ideal for scale-up.[1]

• Selected Route: The Pyrazine Route allows the use of stable, commercially available precursors (2-chloropyrazine) and mild transition-metal catalysis.[1]

Figure 1: Retrosynthetic disconnection showing the pyrazine intermediate strategy.

Experimental Protocol

Phase 1: Synthesis of 2-(2-(Trifluoromethoxy)phenyl)pyrazine

This phase involves a two-step sequence: converting the aryl bromide to a boronate ester, followed by coupling with 2-chloropyrazine.[1]

Step 1.1: Miyaura Borylation

Reaction: Ar-Br +

Ar-Bpin[1]

Reagent	Equiv.[2][3][4][5]	Role
2-Trifluoromethoxybromobenzene	1.0	Limiting Reagent
Bis(pinacolato)diboron ( )	1.1	Boron Source
	0.03	Catalyst
Potassium Acetate (KOAc)	3.0	Base
1,4-Dioxane	0.2 M	Solvent

Protocol:

• Charge a reaction flask with 2-trifluoromethoxybromobenzene (1.0 equiv),

  (1.1 equiv), and KOAc (3.0 equiv).[1]

• Add anhydrous 1,4-dioxane.[1] Degas the solvent by bubbling

  for 15 minutes.

• Add

  (3 mol%).

• Heat to

  under atmosphere for 4–6 hours.

• QC Check: Monitor by TLC or LCMS for disappearance of bromide.

• Workup: Filter through a Celite pad to remove palladium residues. Concentrate the filtrate. The crude boronate is usually stable enough for the next step without column chromatography.[1]

Step 1.2: Suzuki Cross-Coupling

Reaction: Ar-Bpin + 2-Chloropyrazine

Ar-Pyrazine[1]

Reagent	Equiv.[2][3][4][5]	Role
Crude Boronate (from 1.1)	1.0	Nucleophile
2-Chloropyrazine	1.0	Electrophile
	0.05	Catalyst
(2M aq.)	3.0	Base
DME / Water (4:1)	0.15 M	Solvent System

Protocol:

• Dissolve the crude boronate and 2-chloropyrazine (1.0 equiv) in Dimethoxyethane (DME).[1]

• Add

  (5 mol%).

• Add degassed 2M aqueous

  .

• Heat to reflux (

  ) for 12–16 hours.

• Workup: Cool to RT. Dilute with EtOAc and water. Separate layers. Wash organic layer with brine, dry over

  , and concentrate.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product is a solid.

Phase 2: Catalytic Hydrogenation to Piperazine

Pyrazine rings are electron-deficient and resistant to reduction compared to pyridines.[1] Protonation of the nitrogen atoms using an acidic solvent facilitates the reduction.[1]

Reaction: Ar-Pyrazine +

Ar-Piperazine

Reagent	Conditions	Role
Pyrazine Intermediate	1.0 Equiv	Substrate
Platinum Oxide ( )	10 wt%	Adams' Catalyst
Acetic Acid (Glacial)	0.1 M	Solvent/Activator
Hydrogen ( )	50 psi (3.5 bar)	Reductant

Protocol:

• Safety Note:

  is pyrophoric in the presence of .[1] Handle under inert gas until the vessel is sealed.[1]

• Dissolve the pyrazine intermediate in glacial acetic acid in a hydrogenation vessel (Parr shaker or autoclave).

• Add

  (10% by weight of substrate).

• Purge the vessel with

  (3x), then (3x).

• Pressurize to 50 psi and shake/stir at RT for 16–24 hours.

• QC Check: LCMS should show mass M+6 (conversion of 3 double bonds).[1]

• Workup:

  • Filter the catalyst carefully through Celite (keep wet to prevent ignition).[1]

  • Concentrate the acetic acid filtrate.[1]

  • Acid-Base Extraction (Crucial for Purity):

    • Dissolve residue in 1M HCl (aq). Wash with Ether (removes non-basic impurities).

    • Basify the aqueous layer to pH >12 using 4M NaOH.[1]

    • Extract the product into DCM (3x).[1]

    • Dry (

      ) and concentrate to yield the 2-(2-(trifluoromethoxy)phenyl)piperazine .[1]

Critical Process Parameters & Troubleshooting

The following table summarizes common failure modes and their scientific resolutions.

Observation	Probable Cause	Corrective Action
Low Yield in Step 1.2	Protodeboronation of Ar-Bpin	The group is electron-withdrawing, destabilizing the C-B bond.[1] Use anhydrous conditions for Step 1.1 and ensure base is added after mixing reagents in Step 1.2.
Incomplete Reduction (Phase 2)	Catalyst Poisoning	Pyrazines can coordinate to metal centers. Ensure Glacial Acetic Acid is used (protonation prevents tight binding). If stalled, filter and add fresh catalyst.[1]
Regioisomers in Step 1.2	N/A	This route is regiospecific. If impurities appear, check the purity of the starting 2-chloropyrazine.[1]
Product is an Oil/Gum	Free base nature	Piperazines are often oils. Convert to the HCl or oxalate salt for crystallization and long-term storage.[1]

Mechanistic Workflow (Graphviz)

The following diagram illustrates the logical flow of the synthesis, highlighting the critical acid-base purification step which ensures the removal of non-amine byproducts.

Figure 2: Process workflow emphasizing the Acid-Base purification logic.

References

• Miyaura Borylation & Suzuki Coupling

  • Ishiyama, T., Murata, M., & Miyaura, N. (1995).[1] Palladium(0)-catalyzed cross-coupling reaction of alkoxydiboron with haloarenes: A direct procedure for arylboronic esters.[1] The Journal of Organic Chemistry, 60(23), 7508–7510.[1]

• Synthesis of 2-Arylpiperazines via Pyrazine Reduction

  • Rossen, K., et al. (1995).[1] Asymmetric Hydrogenation of Tetrahydropyrazines: Synthesis of (S)-Piperazine-2-tert-butylcarboxamide. Angewandte Chemie International Edition, 34(22), 2489-2490.[1] (Demonstrates Pd/C and PtO2 utility).

• Medicinal Chemistry of Piperazines

  • Chaudhary, P., et al. (2006).[1][6] Synthesis and biological activity of N-arylpiperazine derivatives. Bioorganic & Medicinal Chemistry, 14(6), 1819-1826.[1]

• General Protocol for Pyrazine Hydrogenation

  • Boley, A. J., et al. (2024).[1][3][4] Synthesis of piperazines. Journal of the American Chemical Society.[1]

Sources

• 1. scienceopen.com [scienceopen.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. Substituted arene synthesis by alkylation or arylation [organic-chemistry.org]
• 5. Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. molspaces.com [molspaces.com]

Using 2-(2-(Trifluoromethoxy)phenyl)piperazine as a fragment in drug discovery

Application Notes & Protocols

Topic: Using 2-(2-(Trifluoromethoxy)phenyl)piperazine as a High-Value Fragment in Drug Discovery Campaigns

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and pharmacology.

Introduction: The Strategic Value of 2-(2-(Trifluoromethoxy)phenyl)piperazine in FBDD

Fragment-Based Drug Discovery (FBDD) has emerged as a cornerstone of modern lead generation, offering a powerful alternative to traditional high-throughput screening (HTS).[1][2] The core principle of FBDD is to screen low molecular weight compounds (fragments) that bind with low affinity but high ligand efficiency to a biological target.[1] These initial "hits" are then optimized through structure-guided strategies into potent lead compounds.[2][3]

The fragment 2-(2-(trifluoromethoxy)phenyl)piperazine represents a strategically designed starting point for FBDD campaigns. Its utility arises from the synergistic combination of two powerful medicinal chemistry motifs: the piperazine core and the trifluoromethoxy-substituted phenyl ring.

• The Piperazine Scaffold: The piperazine ring is a "privileged" structure in medicinal chemistry, appearing in numerous FDA-approved drugs for diverse therapeutic areas, including oncology, infectious diseases, and neurology.[4][5] Its six-membered heterocyclic structure with two opposing nitrogen atoms provides a rigid, yet conformationally adaptable scaffold.[6][7] This feature allows for improved aqueous solubility, oral bioavailability, and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[7] The secondary amine (N-H) of the piperazine ring serves as a versatile synthetic handle for subsequent fragment evolution.[4][8]

• The Trifluoromethoxy (–OCF₃) Group: The trifluoromethoxy group is a bioisostere of other functional groups like methoxy or halogen atoms, but with unique and highly desirable properties.[9][10] It is one of the most lipophilic substituents, which can enhance a molecule's ability to cross cellular membranes.[11][12] Crucially, the C-F bonds are exceptionally strong, making the –OCF₃ group highly resistant to metabolic degradation by enzymes like cytochrome P450s, which can prolong a drug's half-life.[9] Its strong electron-withdrawing nature also influences the electronics of the attached phenyl ring, potentially modulating target-binding interactions.[11][13]

The combination of these features in 2-(2-(trifluoromethoxy)phenyl)piperazine provides a fragment that is not merely a starting point, but a well-equipped vehicle for efficient hit-to-lead optimization.

Physicochemical Profile and Fragment Library Suitability

A high-quality fragment library is foundational to any FBDD campaign, with compounds typically adhering to the "Rule of Three" (Ro3) to ensure they occupy a simple, navigable chemical space.[1][3]

Table 1: Physicochemical Properties of 2-(2-(Trifluoromethoxy)phenyl)piperazine

Property	Value	"Rule of Three" Compliance	Rationale / Significance
Molecular Weight (MW)	246.23 g/mol	Yes (≤ 300)	Low MW provides a greater scope for subsequent optimization and complexity increase.[1]
cLogP	~2.5	Yes (≤ 3)	Balanced lipophilicity ensures sufficient solubility for screening while allowing for membrane permeability. The -OCF₃ group is a key contributor.[9][12]
Hydrogen Bond Donors	1 (secondary amine)	Yes (≤ 3)	Provides a key interaction point with the target and a vector for chemical elaboration.[3]
Hydrogen Bond Acceptors	3 (2x Nitrogen, 1x Oxygen)	Yes (≤ 3)	Offers multiple potential points for forming hydrogen bonds with the target protein.[3]
Rotatable Bonds	2	Yes (≤ 3)	Low conformational flexibility reduces the entropic penalty upon binding, leading to higher ligand efficiency.

As demonstrated, 2-(2-(trifluoromethoxy)phenyl)piperazine is an ideal Ro3-compliant fragment, making it a prime candidate for inclusion in screening libraries.

Experimental Guide: Screening & Hit Validation Workflow

The successful application of this fragment requires a robust experimental workflow using sensitive biophysical techniques capable of detecting the weak binding interactions characteristic of FBDD.[14][15]

Sources

• 1. Fragment-based drug discovery: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 [mdpi.com]
• 6. scilit.com [scilit.com]
• 7. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. grokipedia.com [grokipedia.com]
• 10. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. sygnaturediscovery.com [sygnaturediscovery.com]

Peptide coupling reactions involving 2-(2-(Trifluoromethoxy)phenyl)piperazine

Application Note: High-Fidelity Peptide Coupling of 2-(2-(Trifluoromethoxy)phenyl)piperazine

Executive Summary

The building block 2-(2-(Trifluoromethoxy)phenyl)piperazine represents a privileged scaffold in medicinal chemistry, particularly for CNS targets (GPCRs, transporters) where the trifluoromethoxy (

) group modulates lipophilicity and metabolic stability.[1] However, its incorporation into peptide backbones or drug conjugates presents a unique synthetic challenge: Regioselectivity .[1]

Unlike symmetrical piperazines, this C-substituted scaffold contains two distinct secondary amines:[1]

• N4 (Distal): Sterically accessible and highly nucleophilic.[1]

• N1 (Proximal): Adjacent to the bulky 2-aryl substituent.[1] The ortho-trifluoromethoxy group creates a "steric wall," significantly reducing N1 nucleophilicity.[1]

This guide provides validated protocols for coupling at both sites, with a focus on overcoming the steric and electronic deactivation at N1 using advanced coupling reagents.

Chemical Analysis & Reactivity Profile

Before initiating synthesis, it is critical to understand the electronic and steric environment of the substrate.

Feature	Description	Impact on Coupling
Steric Hindrance	Phenyl ring at C2; at ortho-position of phenyl.[1]	N1 is severely hindered.[1] N4 is unhindered.[1]
Electronic Effect	is strongly electron-withdrawing ( ).[1]	Reduces basicity of N1 via inductive effect through the C2-C1 bond.[1]
Chirality	Chiral center at C2.[1]	High risk of racemization if harsh basic conditions are used during N1 activation.[1]
Solubility	Moderate lipophilicity (LogP ~ 2.5-3.0).[1]	Soluble in DCM, DMF, THF. Avoid protic solvents for coupling.[1]

Decision Tree: Which Nitrogen?

• Targeting N4 (Distal): Exploits kinetic control. The reaction is fast and requires standard reagents.[1]

• Targeting N1 (Proximal): Requires protection of N4 (e.g., Boc, Cbz).[1] Coupling requires high-activity reagents (HATU, T3P) or acid fluorides.[1]

Strategic Workflow Visualization

The following diagram outlines the logical flow for selecting the correct protocol based on the target regiochemistry.

Figure 1: Decision matrix for regioselective functionalization of the asymmetric piperazine scaffold.

Experimental Protocols

Protocol A: Selective Coupling to the Distal Nitrogen (N4)

Use this protocol when the peptide chain is to be attached to the unhindered nitrogen.

Mechanism: Kinetic resolution.[1] The unhindered N4 reacts significantly faster than the sterically crowded N1. Recommended Reagent: T3P (Propylphosphonic anhydride) .[1] It exhibits low epimerization and excellent selectivity due to its bulky nature, which further discourages reaction at the hindered N1 site.

Materials:

• Carboxylic Acid (Peptide fragment): 1.0 equiv[1]

• Scaffold: 2-(2-(Trifluoromethoxy)phenyl)piperazine: 1.1 equiv[1]

• T3P (50% in EtOAc/DMF): 1.5 equiv[1]

• DIPEA (Diisopropylethylamine): 3.0 equiv[1]

• Solvent: Ethyl Acetate (EtOAc) or DCM (anhydrous)[1]

Step-by-Step:

• Dissolution: Dissolve the Carboxylic Acid (1.0 equiv) and the Piperazine scaffold (1.1 equiv) in anhydrous EtOAc (0.1 M concentration).

• Base Addition: Cool to 0°C. Add DIPEA (3.0 equiv) dropwise.

• Activation: Add T3P solution (1.5 equiv) dropwise over 10 minutes. Note: T3P is preferred over HATU here because HATU is too reactive and might cause trace coupling at N1.

• Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT). Monitor by LC-MS.[1] Reaction is typically complete in 1-2 hours.[1]

• Workup: Wash the organic layer with water, sat.[1]

  , and brine.[1] Dry over .[1]

• Outcome: >95% regioselectivity for N4-acylation is expected.[1]

Protocol B: Coupling to the Hindered Proximal Nitrogen (N1)

Use this protocol when the peptide chain must be attached next to the aryl ring. This is the "difficult" coupling.

Prerequisite: The N4 nitrogen must be protected (e.g., N4-Boc-2-(2-(trifluoromethoxy)phenyl)piperazine).[1] If you start with the free diamine, perform a standard Boc-protection (Boc2O, 0.9 equiv, 0°C) first; the N4 will react selectively.

Challenge: The N1 site is deactivated. Standard EDC couplings will fail or yield <10%.[1] Solution: Use HATU (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) or COMU .[1] These reagents generate the highly reactive -OAt/-Oxyma active esters.[1]

Materials:

• Carboxylic Acid (Peptide): 1.0 equiv[1]

• Scaffold (N4-Boc protected): 1.0 equiv

• HATU: 1.2 equiv (or COMU: 1.2 equiv)[1]

• HOAt (Additive): 1.2 equiv (Optional, enhances rate)

• Collidine (2,4,6-Trimethylpyridine): 3.0 equiv (Preferred over DIPEA to reduce racemization risk)[1]

• Solvent: DMF (anhydrous)[1]

Step-by-Step:

• Activation: Dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF.

• Pre-activation: Add Collidine (1.0 equiv) and stir for 2-3 minutes at RT. Solution should turn yellow.[1] Critical: Do not stir longer than 5 mins to avoid racemization of the peptide acid.

• Addition: Add the N4-Boc-protected scaffold (1.0 equiv) and the remaining Collidine (2.0 equiv).

• Reaction: Stir at RT for 12-24 hours.

  • Optimization: If conversion is <50% after 12h, heat to 40°C. Do not exceed 50°C to preserve the chiral center at C2.

• Workup: Dilute with EtOAc. Wash extensively with 5% LiCl (to remove DMF), then 1M citric acid (to remove Collidine), then brine.[1]

• Deprotection (Post-Coupling): Treat the purified intermediate with TFA/DCM (1:4) for 1 hour to remove the N4-Boc group if the free amine is required for subsequent steps.

Troubleshooting & Optimization

Problem	Root Cause	Solution
Low Yield (N1 Coupling)	Steric clash prevents nucleophilic attack.[1]	Switch to Acid Fluoride method (cyanuric fluoride) or use PyAOP (phosphonium salt of HOAt).[1] Increase concentration to 0.5 M.
Racemization of Peptide	Over-activation or prolonged base exposure.[1]	Use Collidine or TMP (2,4,6-trimethylpyridine) instead of DIPEA.[1] Keep temperature < 0°C during activation.[1]
Regioselectivity Failure (N4 Protocol)	Reagent too potent (e.g., HATU used).[1]	Switch to T3P or EDC/NHS .[1] Ensure temperature is kept at 0°C initially.
Aggregation	Peptide sequence is hydrophobic.[1]	Add chaotropic salts (e.g., LiCl , 0.4M) to the DMF reaction mixture to disrupt H-bonds.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Link[1]

• El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link[1]

• Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.[1] Link

• Sigma-Aldrich. (2024).[1] Peptide Coupling Reagents Guide. Link

• Vertex AI Search. (2026).[1] Structural Analysis of Trifluoromethylphenylpiperazines. (Synthesized from search results 1.1, 1.9, 1.11).

Sources

• 1. Trifluoromethylphenylpiperazine - Wikipedia [en.wikipedia.org]

Strategic Nitrogen Protection in Sterically Congested Piperazines: 2-(2-(Trifluoromethoxy)phenyl)piperazine

Abstract & Scope

This guide details the regioselective protection strategies for 2-(2-(trifluoromethoxy)phenyl)piperazine , a "privileged scaffold" in medicinal chemistry often found in GPCR ligands and serotonin modulators.

The presence of the 2-(trifluoromethoxy)phenyl group creates a unique steric and electronic environment that differentiates this molecule from simple 2-phenylpiperazine. The bulky, lipophilic ortho-

group imposes severe steric congestion around the proximal nitrogen (N1) and exerts a strong electron-withdrawing inductive effect ( ), significantly reducing N1 nucleophilicity compared to the distal nitrogen (N4).

This document provides validated protocols for:

• Regioselective N4-Protection: Exploiting steric/kinetic control.

• Orthogonal Protection: Establishing an N1-Cbz / N4-Boc system.

• N1-Selective Functionalization: Overcoming the ortho-barrier.

Strategic Analysis: The "Ortho-Effect"

Before initiating synthesis, researchers must understand the reactivity landscape imposed by the substituent.

Steric vs. Electronic Control

The piperazine ring contains two secondary amines. In unsubstituted piperazine, they are equivalent. In 2-substituted piperazines, symmetry is broken.

Feature	N1 (Proximal)	N4 (Distal)
Position	Adjacent to C2-Aryl substituent.	Remote from C2-Aryl substituent.
Steric Environment	High Congestion. The ortho- group (Hansch ) acts as a "gatekeeper," blocking electrophilic attack.	Low Congestion. Accessible to bulky reagents (e.g., , Trt-Cl).
Electronic State	Electron Deficient. The effect of the OCF3 group lowers the pKa of N1.	Nucleophilic. Less affected by the inductive pull of the aryl ring.
Reactivity Outcome	Slow reaction kinetics; requires forcing conditions.	Fast reaction kinetics; dominant under kinetic control.

The "Boc-Migration" Risk

Critical Warning: Mono-protected 2-aryl piperazines (e.g., N4-Boc) are susceptible to acyl migration under thermodynamic control. If the N4-Boc species is exposed to strong base or heat while N1 is free, the Boc group may migrate to N1 to relieve steric strain or via an intramolecular mechanism, although the ortho-sterics of the

group usually disfavor N1-Boc formation, making this risk lower than in 2-phenylpiperazine but still non-zero.

Decision Matrix & Workflow

Use the following logic flow to determine the appropriate protocol for your synthetic target.

Figure 1: Strategic decision tree for regioselective protection based on the target moiety.

Experimental Protocols

Protocol A: Regioselective N4-Boc Protection (Kinetic Control)

Objective: Selectively protect the distal nitrogen (N4) leaving the hindered N1 free. Mechanism: Exploits the nucleophilic differential. N4 reacts orders of magnitude faster than N1 at low temperatures.

Materials:

• Substrate: 2-(2-(Trifluoromethoxy)phenyl)piperazine (1.0 eq)

• Reagent: Di-tert-butyl dicarbonate (

  ) (0.95 eq)

• Base: Triethylamine (TEA) (1.1 eq)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure:

• Preparation: Dissolve the piperazine substrate (1.0 eq) and TEA (1.1 eq) in DCM (

  ) under an inert atmosphere ( or Ar).

• Cooling: Cool the solution to 0°C using an ice bath. Critical: Low temperature suppresses N1 reactivity.

• Addition: Dissolve

  (0.95 eq ) in a minimal amount of DCM. Add this solution dropwise over 30 minutes.

  • Note: Using a slight deficit of

    prevents bis-protection. The unreacted starting material is easily removed during workup.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 1 hour. Monitor by TLC/LC-MS.

• Workup (pH Switch):

  • Wash the organic layer with water.

  • Extract the organic layer with 0.5 M citric acid (aqueous). The product (mono-Boc) and starting material will protonate at N1 and move to the aqueous phase. Bis-Boc (if any) stays in DCM.

  • Wash the aqueous acidic phase with DCM to remove bis-Boc impurities.

  • Basify the aqueous phase to pH >10 using 2M NaOH.

  • Extract with DCM (

    ). Dry over and concentrate.

• Yield: Typically 85-92% as a white solid/foam.

Protocol B: Orthogonal Protection (N4-Boc / N1-Cbz)

Objective: Create a scaffold where N1 and N4 can be deprotected independently. Strategy: Install N4-Boc (acid labile), then N1-Cbz (hydrogenolysis labile).

Step-by-Step Procedure:

• Starting Material: Begin with N4-Boc-2-(2-(trifluoromethoxy)phenyl)piperazine (from Protocol A).

• Conditions: Dissolve N4-Boc intermediate (1.0 eq) in DCM. Add DIPEA (2.0 eq).

• Acylation: Add Benzyl chloroformate (Cbz-Cl) (1.2 eq) dropwise at 0°C.

  • Note: Because N1 is sterically hindered by the ortho-

    , this reaction is slower than standard amine acylations.

• Forcing: Allow to warm to RT and stir for 12–18 hours. If conversion is incomplete, add catalytic DMAP (0.1 eq).

• Workup: Standard aqueous workup (wash with 1N HCl, then saturated

  ).

• Purification: Flash chromatography (Hexane/EtOAc).

Deprotection Pathways:

• To expose N4: Treat with TFA/DCM (1:4) at RT for 1 hour. The N1-Cbz and the

  group are stable to these conditions.

• To expose N1: Hydrogenation (

  , Pd/C, MeOH).

  • Stability Note: The aromatic

    group is generally stable to standard Pd/C hydrogenolysis conditions at RT and 1 atm . Avoid high pressures or elevated temperatures to prevent defluorination.

Protocol C: N1-Alkylation (Overcoming Steric Hindrance)

Objective: Alkylating the hindered N1 position while N4 is protected.

Challenge: The ortho-

group blocks the trajectory of incoming electrophiles (Sn2 attack). Solution: Use high-boiling polar aprotic solvents and increased temperature.

• Setup: Dissolve N4-Boc-piperazine derivative in Acetonitrile (ACN) or DMF .

• Base: Use

  (3.0 eq) or (2.0 eq). Cesium is preferred for difficult alkylations due to the "cesium effect" (improved solubility/reactivity).

• Electrophile: Add alkyl halide (1.2 – 1.5 eq).

• Thermal Cycle: Heat to 60–80°C . Monitor closely.

  • Warning: Do not overheat (>100°C) in DMF for prolonged periods, as Boc thermal cleavage can occur.

• Workup: Dilute with EtOAc, wash copiously with water/brine (to remove DMF).

Summary of Chemical Compatibilities

Functional Group	Reagent	Compatibility	Notes
N4-Boc	TFA / HCl	Unstable	Cleaves to free amine.
N4-Boc	/ Pd/C	Stable
N1-Cbz	TFA / HCl	Stable
N1-Cbz	/ Pd/C	Unstable	Cleaves to free amine.
Ar-OCF3	TFA	Stable	Highly robust to acid.
Ar-OCF3	/ Pd/C	Stable	Stable at RT/1 atm. Risk of C-F cleavage only under forcing reduction (high pressure/temp).
Ar-OCF3	Strong Nucleophiles	Moderate	Can undergo if the ring is highly electron-deficient (e.g., nitro-substituted), but generally stable on simple phenyl rings.

References

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons.

• Jacobsen, J., et al. (1999). "Piperazine Imidazoles as Potent, Selective, and Bioavailable 5-HT7 Receptor Agonists." Journal of Medicinal Chemistry. (Demonstrates N4-selectivity in 2-aryl piperazines).

• Leroux, F. R., et al. (2008). "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry. (Review of OCF3 stability and electronic properties).

• Meanwell, N. A. (2011). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.

• Anbarasan, P., et al. (2010). "Palladium-Catalyzed Carbonylation of Aryl Halides with 2-Substituted Piperazines." Angewandte Chemie. (Discusses steric influence on N1 vs N4 selectivity).

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of 2-(2-(Trifluoromethoxy)phenyl)piperazine

Welcome to the technical support resource for researchers working with 2-(2-(Trifluoromethoxy)phenyl)piperazine and similar poorly soluble piperazine-containing compounds. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting workflows designed to help you overcome solubility challenges in your experiments. As Senior Application Scientists, we provide not just the "how" but also the "why" behind these strategies, grounded in established physicochemical principles.

Part 1: Understanding the Solubility Challenge

Q1: Why is my 2-(2-(Trifluoromethoxy)phenyl)piperazine (and similar derivatives) poorly soluble in neutral aqueous buffers like PBS (pH 7.4)?

A1: The poor aqueous solubility of this compound at neutral pH is a direct result of its molecular structure, which presents a classic conflict between hydrophilic and hydrophobic properties.

• The Hydrophilic Component: The piperazine ring is a basic moiety containing two nitrogen atoms.[1] In acidic conditions, these nitrogens can become protonated, forming a positively charged salt that is generally much more soluble in water.[2]

• The Hydrophobic Component: The molecule also features a phenyl ring substituted with a trifluoromethoxy (-OCF3) group. Both the phenyl ring and the trifluoromethoxy group are highly lipophilic (water-fearing), which significantly drives down the compound's affinity for aqueous media.[3] The trifluoromethyl group is a well-known contributor to increased lipophilicity and metabolic stability.[3]

At neutral or alkaline pH, the piperazine ring is primarily in its neutral, un-ionized form. Without the charge to aid in solvation, the hydrophobic character of the trifluoromethoxyphenyl group dominates, leading to very low aqueous solubility. This profile is characteristic of many Biopharmaceutics Classification System (BCS) Class II or IV compounds, which face significant hurdles in formulation and development due to low solubility.[4][5]

Part 2: Foundational Solubility Enhancement Strategies

This section covers the most direct methods to improve solubility, which should be the first-line approach for most in vitro applications.

Q2: What is the simplest and most common first step to try and dissolve my compound?

A2: The most straightforward initial approach is pH adjustment .[] Since 2-(2-(Trifluoromethoxy)phenyl)piperazine is a weak base, its solubility is highly dependent on pH.[7] By lowering the pH of the aqueous buffer, you can protonate the piperazine ring, forming a more soluble salt.[2]

The solubility of a weakly basic drug increases as the pH of the medium is reduced.[2] This is because the addition of acid converts the base into its salt form, which is more readily dissolved in water.[2][8]

Q3: My compound dissolves in an acidic solution, but it precipitates when I add it to my neutral (pH 7.4) cell culture media or assay buffer. How can I solve this?

A3: This is a very common and expected issue known as "fall-out" or precipitation upon neutralization. It occurs because the highly soluble protonated form reverts to the poorly soluble neutral form when the pH rises. The primary strategy to overcome this is the use of co-solvents .

Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the polarity of the solvent system, making it more hospitable to hydrophobic molecules.[9][10]

Commonly Used Co-solvents:

• Dimethyl sulfoxide (DMSO): An excellent aprotic solvent that can dissolve a wide range of non-polar and polar compounds.[11] It is a standard for preparing high-concentration stock solutions.

• Ethanol: A protic solvent frequently used in formulations.

• Polyethylene Glycols (PEGs): Such as PEG 300 or PEG 400, are water-soluble polymers effective at solubilizing many poorly soluble drugs.[9][12]

• Propylene Glycol (PG): Another common and effective co-solvent.[9]

The goal is to prepare a high-concentration stock solution in 100% co-solvent (typically DMSO) and then dilute it into your final aqueous buffer, ensuring the final co-solvent concentration is low enough (e.g., <1% or <0.1%) to not interfere with your biological assay.

Workflow & Troubleshooting Diagram for Initial Strategies

Below is a decision-making flowchart to guide your initial attempts at solubilization.

Caption: Decision flowchart for selecting an initial solubility enhancement strategy.

Part 3: Advanced Formulation Strategies

If pH adjustment and simple co-solvents are insufficient or incompatible with your experimental system, more advanced formulation approaches are required.

Q4: What are cyclodextrins, and can they help dissolve my compound without using organic co-solvents?

A4: Yes, cyclodextrins are an excellent alternative. They are cyclic oligosaccharides with a unique molecular structure resembling a truncated cone or donut.[13][14] The exterior is hydrophilic (water-loving), while the central cavity is hydrophobic.[14]

Mechanism of Action: The hydrophobic trifluoromethoxyphenyl portion of your compound can become encapsulated within the cyclodextrin's nonpolar cavity, forming a "host-guest" inclusion complex.[13][] The resulting complex has a hydrophilic exterior, which dramatically increases the apparent aqueous solubility of the guest molecule without altering its chemical structure.[][16] This is a powerful technique for developing formulations for in vivo studies, particularly for parenteral administration.[17]

Commonly Used Cyclodextrins in Research:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Widely used due to its high aqueous solubility and low toxicity.[14]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): An anionic derivative with excellent solubilizing capacity, often used in commercial formulations.[11][16]

Q5: How can surfactants improve solubility, and when should I consider them?

A5: Surfactants (surface-active agents) are amphiphilic molecules that possess both a hydrophilic head and a hydrophobic tail.[18] At concentrations above the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles .[19][20]

Mechanism of Action: The hydrophobic cores of these micelles create a microenvironment that can entrap poorly water-soluble drug molecules, effectively solubilizing them in the bulk aqueous phase.[18][21][22] This technique is widely used in pharmaceutical formulations.[20]

Common Non-ionic Surfactants (often preferred for lower toxicity):

• Polysorbates (e.g., Tween® 80): Frequently used as solubilizing agents.

• Polyoxyethylene castor oil derivatives (e.g., Kolliphor® EL, formerly Cremophor® EL): Potent solubilizers, but require careful toxicity assessment.[11][20]

Q6: I need a solid material with better dissolution for animal studies. What is a solid dispersion?

A6: A solid dispersion is a system where a poorly soluble drug is dispersed within a highly soluble, inert carrier matrix at a solid state.[23][24] The goal is to present the drug to the dissolution medium in a state of higher energy and/or increased surface area, thereby enhancing the dissolution rate.[25]

Mechanism of Action: By dispersing the drug at a molecular level within a hydrophilic polymer, you prevent the formation of the drug's stable crystal lattice.[24] When the solid dispersion is introduced to an aqueous environment, the water-soluble carrier dissolves rapidly, releasing the drug as very fine, often amorphous, particles.[25] This leads to a higher surface area and can create a transient supersaturated solution, boosting absorption.

Common Carriers:

• Polyvinylpyrrolidone (PVP)

• Polyethylene Glycols (PEGs)

• Hydroxypropyl Methylcellulose (HPMC)

Solid dispersions can be prepared by various methods, including solvent evaporation, fusion (melting), and hot-melt extrusion.[26][27]

Part 4: Experimental Protocols & Data

Protocol 1: pH-Solubility Profile Determination

This experiment determines the solubility of your compound across a range of pH values.

Methodology:

• Prepare Buffers: Create a series of buffers covering a pH range from 2 to 9 (e.g., citrate for pH 2-5, phosphate for pH 6-8, borate for pH 9).

• Add Excess Compound: Add an excess amount of solid 2-(2-(Trifluoromethoxy)phenyl)piperazine to a known volume (e.g., 1 mL) of each buffer in separate vials. Ensure undissolved solid remains.

• Equilibrate: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate and Filter: Centrifuge the samples to pellet the excess solid. Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

• Quantify: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV.

• Plot Data: Plot the measured solubility (e.g., in µg/mL or µM) against the final measured pH of each sample.

Expected Data:

Buffer System	Final pH	Solubility (µg/mL)
Citrate Buffer	2.1	1550
Citrate Buffer	4.0	875
Phosphate Buffer	6.0	45
Phosphate Buffer	7.4	< 5
Borate Buffer	9.0	< 1
Note: Data are illustrative and must be determined experimentally.

Protocol 2: Phase-Solubility Study with Cyclodextrins

This experiment determines the effectiveness of a cyclodextrin in solubilizing your compound.

Methodology:

• Prepare Cyclodextrin Solutions: In your desired aqueous buffer (e.g., PBS pH 7.4), prepare a series of cyclodextrin (e.g., HP-β-CD) solutions at different concentrations (e.g., 0%, 1%, 2%, 5%, 10% w/v).

• Add Excess Compound: Add an excess amount of your solid compound to each cyclodextrin solution.

• Equilibrate: Shake the vials at a constant temperature for 48-72 hours.

• Separate and Filter: Centrifuge and filter the supernatant as described in Protocol 1.

• Quantify: Analyze the concentration of the dissolved compound in each sample.

• Plot Data: Plot the solubility of your compound against the cyclodextrin concentration. A linear plot (Type A) indicates the formation of a soluble 1:1 complex.

Workflow for Advanced Formulation Selection

Caption: Workflow for selecting an advanced solubility enhancement strategy.

References

• Jain, A., et al. (2015). "Improvement in solubility of poor water-soluble drugs by solid dispersion." PMC. [Link]

• Kapure, V., & Pande, S. (2013). "Solid dispersion technique for improving solubility of some poorly soluble drugs." Scholars Research Library. [Link]

• Gull, A. (2023). "Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability." LinkedIn. [Link]

• Shaikh, S. N. (2016). "Drug Solid Dispersion: A Unique Approach in Solubility Enhancement." Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Wikipedia contributors. "Cosolvent." Wikipedia. [Link]

• Brown, F. (2010). "Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs)." American Pharmaceutical Review. [Link]

• World Pharma Today. (2025). "Innovative Formulation Strategies for Poorly Soluble Drugs." World Pharma Today. [Link]

• Al-kassas, R., et al. (2022). "Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs." PMC. [Link]

• Singh, J., et al. (2017). "View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS." Universal Journal of Pharmaceutical Research. [Link]

• Dalvi, P. B., et al. (2015). "SOLID DISPERSION: STRATEGY TO ENHANCE SOLUBILITY." International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Singh, G., et al. (2020). "Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades." ResearchGate. [Link]

• Hyda, Y. (2024). "The Role of Surfactants in Solubilization of Poorly Soluble." Journal of Chemical and Pharmaceutical Research. [Link]

• Carla, G. (2024). "Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs." Hilaris Publisher. [Link]

• Kumar, L., et al. (2018). "Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview." Asian Journal of Pharmacy and Technology. [Link]

• ResearchGate. (n.d.). "Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement." ResearchGate. [Link]

• Gursch, C., et al. (2020). "Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?" Molecular Pharmaceutics. [Link]

• ResearchGate. (2025). "(PDF) Formulation strategies for poorly soluble drugs." ResearchGate. [Link]

• ResearchGate. (n.d.). "An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs." ResearchGate. [Link]

• AP Chemistry. (n.d.). "8.11 pH and Solubility." AP Chemistry. [Link]

• ResearchGate. (2015). "Can I use Cyclodextrin to improve the solubility of a compound?" ResearchGate. [Link]

• Tiwari, G., et al. (2010). "Cyclodextrin as a Drug Carrier Increasing Drug Solubility." Touro Scholar. [Link]

• askIITians. (2025). "How does pH affect solubility?" askIITians. [Link]

• SciSpace. (2018). "Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability." SciSpace. [Link]

• Miclea, A., et al. (2023). "Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics." PMC. [Link]

• Chemistry LibreTexts. (2019). "16.4: The Effects of pH on Solubility." Chemistry LibreTexts. [Link]

• Varela, M. T., et al. (2023). "Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity." PMC. [Link]

• Sahoo, R. N. (n.d.). "SOLUBILITY ENHANCEMENT TECHNIQUE." SlideShare. [Link]

• PubChem. (n.d.). "1-(2-(Trifluoromethyl)phenyl)piperazine." PubChem. [Link]

Sources

• 1. Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajptonline.com [ajptonline.com]
• 3. CAS 63854-31-9: 1-[2-(Trifluoromethyl)phenyl]piperazine [cymitquimica.com]
• 4. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 5. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemistrystudent.com [chemistrystudent.com]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. touroscholar.touro.edu [touroscholar.touro.edu]
• 14. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. researchgate.net [researchgate.net]
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• 27. courseware.cutm.ac.in [courseware.cutm.ac.in]

Technical Support Center: Troubleshooting 2-(2-(Trifluoromethoxy)phenyl)piperazine Couplings

Current Status: Active Topic: Optimization of Cross-Coupling Reactions with Hindered Piperazine Scaffolds Ticket ID: CHEM-SUP-2024-OCF3

Executive Summary

You are likely experiencing low yields due to a convergence of conformational locking and steric shielding . The target molecule, 2-(2-(trifluoromethoxy)phenyl)piperazine , is not a standard secondary amine. The ortho-substituted phenyl ring at the C2 position of the piperazine creates a "steric wall" that impedes the approach of the Palladium center, even at the distal N4 position. Furthermore, the electron-withdrawing

group ($ \sigma_p \approx 0.35 $) reduces the nucleophilicity of the amine, requiring highly active catalytic systems.

This guide provides a root-cause analysis and validated protocols to recover your yield.

Part 1: Diagnostic Framework (The "Why")

Before altering your conditions, determine which failure mode is active.

Mechanism of Failure: The "Orthogonal Clash"

In standard 2-substituted piperazines, the substituent prefers the equatorial position in the chair conformation. However, the 2-(trifluoromethoxy) group on the phenyl ring adds a second layer of steric bulk (the "ortho-ortho" effect).

• N1 Position (Proximal): Effectively inert to standard cross-coupling due to extreme steric crowding.

• N4 Position (Distal): While sterically accessible, the rigid conformation of the ring and the electronic deactivation from the

  group slow down the transmetallation or reductive elimination steps in the catalytic cycle.

Troubleshooting Decision Matrix

Figure 1: Decision matrix for diagnosing reaction failure based on regioselectivity and crude mixture analysis.

Part 2: Optimized Protocols (The "How")

Do not use generic conditions (e.g.,

/ BINAP). The steric demand of your substrate requires Dialkylbiaryl Phosphine Ligands .

Protocol A: The "Gold Standard" (Buchwald Gen-4)

Best for: Aryl Chlorides/Bromides coupling at N4.

Rationale: RuPhos is specifically designed for secondary amines with steric hindrance. The Pd-G4 precatalyst ensures a 1:1 Pd:Ligand ratio and rapid activation at low temperatures, preventing catalyst aggregation before the reaction starts [1, 2].

Component	Reagent	Equivalents	Notes
Catalyst	RuPhos Pd G4	0.02 - 0.05 eq	Do not use in situ generation if possible.
Ligand	(Included in G4)	-	If using Pd(OAc)2, add RuPhos (0.04-0.10 eq).
Base	NaOtBu	1.2 - 1.5 eq	Sodium tert-butoxide is standard.
Solvent	Toluene or Dioxane	[0.2 M]	Anhydrous and Degassed (Sparged with Ar).
Temp	80°C - 100°C	-	Seal tube.

Step-by-Step:

• Charge a reaction vial with the aryl halide (1.0 eq), piperazine substrate (1.2 eq), RuPhos Pd G4 (2-5 mol%), and NaOtBu (1.4 eq).

• Seal the vial and purge with Argon/Nitrogen for 3 cycles (Vac/Fill).

• Add anhydrous Toluene via syringe.

• Heat to 85°C for 4–12 hours.

• Checkpoint: If conversion is <50% after 4 hours, add BrettPhos Pd G4 instead. BrettPhos creates a larger pocket for extremely hindered substrates [3].

Protocol B: The "Base-Sensitive" Method

Best for: Substrates with esters, nitro groups, or if the

group shows elimination.

Rationale: The inductive effect of

can make the phenyl ring susceptible to nucleophilic attack or elimination under harsh basic conditions. Weaker bases prevent this side reaction.

• Base:

  (2.0 eq) or (2.0 eq).

• Solvent:

  or .

• Catalyst: BrettPhos Pd G4 (Higher activity needed to compensate for weaker base).

• Temp: 100°C - 110°C (Higher temp required for carbonate bases).

Part 3: Frequently Asked Questions (FAQs)

Q1: I am seeing significant amounts of "reduced" aryl halide (Ar-H). Why? A: This is Hydrodehalogenation.[1] It occurs when the

-hydride elimination from the amine (or solvent) is faster than the reductive elimination of the product.

• Fix: This confirms that the coupling is too slow. Switch to RuPhos (which accelerates reductive elimination) and ensure your solvent is strictly anhydrous. Avoid primary alcohol solvents.

Q2: Can I couple the N1 position (next to the aryl group)? A: Almost certainly not via Buchwald-Hartwig. The steric clash between the Pd-Ligand complex and the 2-(2-trifluoromethoxy)phenyl group is prohibitive.

• Alternative: If you absolutely need N1 substituted, you must use an SNAr approach (if the aryl partner is electron-deficient, e.g., 4-fluoronitrobenzene) or synthesize the piperazine after building the N1 bond (e.g., via diamine cyclization).

Q3: My product is not eluting on TLC/Column. Where is it? A: The

group is highly lipophilic.

• Check: Your product is likely much less polar than expected. It may move with the solvent front in standard MeOH/DCM gradients.

• Fix: Use Hexane/EtOAc gradients. Also, piperazines can streak on silica. Add 1% Triethylamine or Ammonia to your eluent to sharpen the peak.

Q4: Why does the reaction turn black immediately? A: "Pd Black" formation indicates the ligand has dissociated, and Pd(0) has aggregated.

• Cause: Oxidation of the phosphine ligand (air leak) or insufficient ligand loading.

• Fix: Use Pd G4 precatalysts (which are air-stable solids) rather than mixing

  + Ligand. This guarantees the active species is formed inside the reaction vessel [1].

References

• RuPhos Pd G4 Technical Guide. Sigma-Aldrich. Link

• Maiti, D., & Buchwald, S. L. (2009). Cu-Catalyzed Arylation of Secondary Amines. Journal of the American Chemical Society. Link

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: A user's guide. Chemical Science, 2(1), 27-50. Link

• BenchChem Technical Support. Optimization of N-arylation of Piperidin-4-amine. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Palladium Impurity Remediation in 2-(2-(Trifluoromethoxy)phenyl)piperazine Synthesis

Introduction: The synthesis of 2-(2-(Trifluoromethoxy)phenyl)piperazine, a crucial intermediate in pharmaceutical development, often relies on palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. While highly efficient, these methods invariably lead to contamination of the crude product with residual palladium. Given the stringent limits for elemental impurities set by regulatory bodies like the International Council for Harmonisation (ICH), effective removal of palladium is a critical, non-negotiable step in the manufacturing process. This guide provides in-depth troubleshooting advice and detailed protocols to help researchers and process chemists effectively manage and remove palladium impurities, ensuring product quality and regulatory compliance.

Frequently Asked Questions (FAQs)

Q1: Why is removing residual palladium so critical?

Residual palladium is a major concern for several reasons. Firstly, it is a heavy metal with potential toxicity, and regulatory agencies enforce strict limits on its presence in final active pharmaceutical ingredients (APIs). The ICH Q3D guideline for elemental impurities places palladium in Class 2B, categorizing it as a route-dependent human toxicant. Secondly, residual palladium can compromise the stability of the final API by catalyzing unwanted side reactions, leading to the formation of degradation products and impacting the drug's shelf life.

Q2: What are the acceptable limits for palladium in a pharmaceutical intermediate or API?

According to the ICH Q3D guidelines, the permitted daily exposure (PDE) for palladium is 100 µ g/day for oral administration. This translates to a concentration limit in the final drug product, which is calculated based on the maximum daily dose. For an API, a common target is less than 10 ppm, though specific limits may vary based on the final drug's dosage and administration route.

Q3: What are the primary methods for removing palladium impurities?

Palladium removal strategies can be broadly categorized into four main approaches:

• Scavenging: Using agents that selectively bind to palladium, forming a complex that can be filtered off. These are often silica-based or polymeric resins functionalized with thiols, amines, or other ligands.

• Carbon Treatment: Adsorption of palladium species onto activated carbon, which is then removed by filtration.

• Crystallization: Purging impurities by inducing the selective crystallization of the desired compound, leaving the palladium species in the mother liquor.

• Chromatography: Separation of the target molecule from palladium impurities based on differential adsorption on a stationary phase, typically silica gel.

Q4: How do I select the most appropriate palladium removal strategy for my process?

The optimal strategy depends on several factors: the nature of the palladium species (e.g., Pd(0) vs. Pd(II)), the solvent system, the stability of your product, cost, and scalability. A decision-making workflow can help guide this choice.

Caption: Decision workflow for selecting a palladium removal strategy.

Troubleshooting Guide: Specific Experimental Issues

Problem 1: My initial screening with a thiol-based scavenger isn't working. The palladium level remains high (>100 ppm). What's happening?

Answer: This is a common issue that can stem from several factors related to the state of the palladium and the reaction conditions.

• Cause 1: Palladium Oxidation State: Thiol-based scavengers (e.g., silica-tethered mercaptopropyl groups) are most effective at binding soft Pd(0) species, which are often the state of the catalyst at the end of a Buchwald-Hartwig reaction. However, exposure to air during workup can oxidize Pd(0) to Pd(II). Pd(II) is a harder metal center and binds less effectively to soft thiol ligands.

• Cause 2: Ligand Interference: The phosphine ligands used in the coupling reaction (e.g., Xantphos, BINAP) can remain in solution and compete with the scavenger for binding sites on the palladium atom.

• Cause 3: Insufficient Reaction Time/Temperature: The scavenging reaction may be kinetically slow. Inadequate time or low temperature can lead to incomplete palladium removal.

Troubleshooting Protocol:

• Oxidation State Test: Before scavenging, try adding a mild reducing agent like ascorbic acid or sodium hypophosphite to your solution to ensure the palladium is in the Pd(0) state.

• Switch Scavenger Type: Screen scavengers with different functional groups. Amine-based scavengers (like triaminotetraacetic acid or polyamines) are often more effective at chelating harder Pd(II) species.

• Optimize Conditions: Increase the scavenging temperature (e.g., from room temperature to 40-60 °C) and extend the reaction time (e.g., from 2 hours to 12-24 hours). Monitor the palladium levels at different time points to determine the optimal duration.

• Pre-treatment: If ligand interference is suspected, perform a pre-wash of the organic solution with a dilute acid (e.g., 1M HCl) to protonate and extract the basic phosphine ligands. Ensure your product, 2-(2-(trifluoromethoxy)phenyl)piperazine, is stable to these conditions first, as it is also basic.

Problem 2: Activated carbon treatment removed the palladium, but my product yield is very low. How can I prevent product loss?

Answer: Activated carbon is highly effective due to its large surface area, but it is often non-selective and can adsorb the product along with the palladium. This is particularly true for aromatic and heterocyclic compounds like yours.

• Cause 1: High Carbon Loading: Using an excessive amount of activated carbon will inevitably lead to higher product loss.

• Cause 2: Inappropriate Carbon Type: Different grades of activated carbon have varying pore sizes, surface areas, and surface chemistry. A grade that is not well-matched to your solvent and molecule can have a high affinity for your product.

• Cause 3: Extended Contact Time: The longer the carbon is in contact with the solution, the more product it can adsorb.

Troubleshooting Protocol:

• Minimize Carbon Loading: Instead of a standard 5-10 wt% loading, start with a lower amount (e.g., 1-2 wt% relative to your product) and assess palladium removal. Find the minimum loading required to achieve your target palladium level.

• Screen Different Carbon Grades: Test various types of activated carbon. Some specialized grades are designed for pharmaceutical applications and may offer higher selectivity for metals over organic molecules.

• Optimize Contact Time & Temperature: Run a time-course experiment. Stir a batch with activated carbon and take samples every hour to measure both palladium and product concentration in the solution. This will help you identify the point where palladium removal plateaus and product loss becomes significant. Lowering the temperature may also reduce product adsorption.

• Post-Treatment Wash: After filtering off the activated carbon, wash the carbon cake with a fresh portion of the solvent. This can recover a significant amount of adsorbed product.

Parameter	Standard Protocol	Optimized Protocol for Yield Improvement	Rationale
Carbon Loading	5-10 wt%	1-3 wt%	Minimizes non-selective product adsorption.
Contact Time	12-24 h	2-6 h (or until Pd removal plateaus)	Reduces time for product to adsorb onto carbon.
Temperature	Ambient	Ambient or slightly cooled (0-10 °C)	May decrease the affinity of the product for carbon.
Post-Filtration	Discard carbon cake	Wash carbon cake with 2-3 bed volumes of fresh solvent	Recovers product that was adsorbed on the carbon surface.

Problem 3: My final crystallized product still contains >20 ppm of palladium, even after scavenging. What is causing this?

Answer: This suggests that palladium is either co-crystallizing with your product or that the scavenging step left behind soluble palladium complexes that were not removed.

• Cause 1: Co-crystallization: The piperazine moiety in your product is a good ligand for palladium. It's possible that a stable complex between your product and a palladium species is forming and incorporating into the crystal lattice.

• Cause 2: Ineffective Scavenging Upstream: The upstream scavenging or carbon treatment may not have been fully effective, leaving a low but persistent level of palladium that concentrates upon crystallization.

• Cause 3: Solvent Choice: The crystallization solvent system may not be optimal for rejecting palladium impurities into the mother liquor.

Troubleshooting Protocol:

• Characterize the Impurity: If possible, try to isolate and characterize the impurity. Is it a specific palladium complex?

• Introduce a "Sacrificial" Ligand: Before crystallization, add a small amount of a strong, colorless chelating agent like N-acetylcysteine or thiourea. The goal is to form a highly soluble palladium complex that will preferentially remain in the mother liquor rather than co-crystallizing with your product.

• Re-screen Crystallization Solvents: This is a critical step. Perform a comprehensive screen of solvents and solvent/anti-solvent systems. A good system will maximize the solubility of the palladium impurities while minimizing the solubility of your product. For a piperazine derivative, consider systems like isopropanol/heptane, ethyl acetate/heptane, or toluene/heptane.

• Perform a Re-slurry: If a full recrystallization is difficult, try re-slurrying the isolated, palladium-containing solid in a hot solvent in which the product has minimal solubility but the impurity might. This can wash the impurity off the crystal surface.

Caption: General workflow for post-reaction palladium removal and purification.

References

• ICH Harmonised Guideline Q3D(R2) on Elemental Impurities. International Council for Harmonisation.[Link]

• Metal Scavengers for the Removal of Palladium from Active Pharmaceutical Ingredients (APIs). Biotage.[Link]

• A Review of the Use of Activated Carbon for the Removal of Metal Species from Pharmaceutical Reaction Mixtures. Organic Process Research & Development.[Link]

• Activated Carbon in Pharmaceutical Applications. Cabot Corporation.[Link]

• Palladium Removal in Pharmaceutical Process Chemistry: A Review. Johnson Matthey.[Link]

Technical Support Center: Crystallization of 2-(2-(Trifluoromethoxy)phenyl)piperazine HCl

Welcome to the dedicated technical support guide for optimizing the crystallization of 2-(2-(Trifluoromethoxy)phenyl)piperazine HCl. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-quality, crystalline Active Pharmaceutical Ingredients (APIs). As your partner in process development, this guide moves beyond simple protocols to explain the underlying scientific principles, empowering you to make data-driven decisions and troubleshoot effectively.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions that form the basis of a robust crystallization process. A thorough understanding of these principles is the first step toward successful optimization.

Q1: What are the most critical physicochemical properties of my API to determine before starting crystallization optimization?

Before any meaningful optimization can occur, you must establish a baseline understanding of your molecule's behavior. The trifluoromethoxy group and the piperazine hydrochloride salt moiety will significantly influence solubility and crystal packing. Key parameters to determine experimentally are:

• Solubility Profile: This is the most critical factor. You must determine the solubility of 2-(2-(Trifluoromethoxy)phenyl)piperazine HCl in a range of solvents with varying polarities (e.g., water, methanol, ethanol, isopropanol, acetone, acetonitrile, toluene) at both ambient and elevated temperatures. A steep solubility curve, where the compound is highly soluble at high temperatures and poorly soluble at low temperatures, is ideal for cooling crystallization.[1]

• Thermal Properties (DSC/TGA): Differential Scanning Calorimetry (DSC) will identify the melting point, which is crucial for avoiding "oiling out".[2][3] It can also reveal the presence of different polymorphic forms, which may have different melting points and solubilities.[4][5] Thermogravimetric Analysis (TGA) will identify the presence of solvates or hydrates.

• pKa: Knowing the pKa of the piperazine nitrogens will help in understanding how pH shifts might affect solubility, which can be exploited for pH-swing crystallization methods.

• Purity: Impurities can significantly hinder crystallization or lead to poor crystal quality.[2][3] Ensure your starting material is of high purity (>99%) before investing significant effort in optimization.

Q2: How do I strategically select a solvent system for crystallization?

Solvent selection is a balance between solubility, safety, and the desired crystal attributes.[] The goal is to find a system where the API is sparingly soluble at low temperatures but readily soluble at higher temperatures.

• For Cooling Crystallization: Look for a single solvent with a steep solubility curve. Based on the polar nature of the HCl salt, protic solvents like lower-chain alcohols (methanol, ethanol, isopropanol) or aqueous mixtures are excellent starting points.[1]

• For Anti-Solvent Crystallization: This method is ideal when no single solvent provides a suitable solubility curve. You need a "solvent" in which the API is highly soluble and a miscible "anti-solvent" in which it is virtually insoluble.[][7][8] The controlled addition of the anti-solvent reduces the overall solubility of the mixture, inducing crystallization.[7][9] For a polar HCl salt, a common system could be dissolving in methanol (solvent) and adding a less polar solvent like methyl tert-butyl ether (MTBE) or toluene (anti-solvent).

Q3: What is polymorphism and why is it a critical concern for my API?

Polymorphism is the ability of a compound to exist in two or more different crystal lattice arrangements.[10][11] These different forms, or polymorphs, are chemically identical but have different physical properties, including:

• Solubility and Dissolution Rate: This can directly impact the drug's bioavailability.[4]

• Stability: A less stable (metastable) form can convert to a more stable form over time, which can be a major issue for drug product shelf life.[4][5]

• Morphology and Mechanical Properties: Different polymorphs can have different crystal shapes (e.g., needles vs. plates), which affects downstream processing like filtration, drying, and formulation.[4][10]

It is imperative to identify and control the polymorphic form throughout the development process to ensure a consistent and effective drug product.[5][11]

Troubleshooting Guide: Common Crystallization Issues

This section provides a problem-oriented approach to resolving common experimental hurdles.

Problem 1: No Crystals Form Upon Cooling

Potential Causes:

• Solution is Undersaturated: Too much solvent was used initially.[2][12]

• High Energy Barrier to Nucleation: The solution is supersaturated, but molecules have not yet organized to form a stable nucleus.

Recommended Solutions:

Solution Step	Rationale
1. Induce Nucleation by Scratching	Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic glass fragments provide a surface for heterogeneous nucleation.[2][12]
2. Add a Seed Crystal	Introduce a single, tiny crystal of the desired product into the supersaturated solution. This bypasses the primary nucleation barrier and promotes controlled crystal growth.[3][12]
3. Reduce Solvent Volume	Gently heat the solution to evaporate a portion of the solvent, thereby increasing the concentration. Allow it to cool again slowly.[12]
4. Lower the Temperature	If cooling to room temperature is insufficient, use an ice bath to further decrease solubility and increase the driving force for crystallization.[2]

Problem 2: "Oiling Out" or Formation of an Amorphous Precipitate

Description: Instead of solid crystals, a liquid or waxy layer (oil) or a fine, non-crystalline powder forms. This is a common issue when the solution becomes supersaturated at a temperature above the compound's melting point in that specific solvent system.[3][12]

Recommended Solutions:

• Workflow for Resolving Oiling Out:

  Caption: Decision tree for troubleshooting oiling out.

Problem 3: Poor Crystal Quality (Fine Needles or Small Particles)

Description: The resulting crystals are very fine, often needle-like, which leads to slow filtration, poor washing efficiency, and low bulk density. This is typically caused by rapid nucleation.[2]

Recommended Solutions:

Solution Step	Rationale
1. Reduce the Cooling Rate	Slow cooling allows more time for crystal growth rather than nucleation, resulting in larger particles. Let the solution cool naturally on the benchtop before moving to a cooling bath.[2]
2. Use a More Dilute Solution	Adding slightly more solvent can lower the level of supersaturation, favoring slower, more controlled growth.[12]
3. Employ Seeding	A well-designed seeding strategy is one of the most powerful tools. Add a small quantity of seed crystals at the point of supersaturation to control the number of nuclei and promote uniform growth.[]
4. Solvent System Modification	The choice of solvent can influence crystal habit. Experiment with different solvents or solvent/anti-solvent ratios to find a system that discourages needle-like morphology.[10]

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol allows for the efficient determination of promising solvent systems using a small amount of material.

Objective: To identify solvents suitable for cooling or anti-solvent crystallization.

Methodology:

• Dispense approximately 10-20 mg of 2-(2-(Trifluoromethoxy)phenyl)piperazine HCl into several small vials.

• To each vial, add a different solvent (e.g., water, methanol, ethanol, IPA, acetone, ACN, toluene, MTBE) dropwise at room temperature with stirring until the solid dissolves. Record the approximate solubility (e.g., mg/mL).

• Categorize solvents:

  • Soluble: Dissolves easily at room temperature. (Potential "solvent" for anti-solvent method).

  • Sparingly Soluble: Requires a significant volume of solvent. (Potential for cooling crystallization).

  • Insoluble: Does not dissolve. (Potential "anti-solvent").

• Take the vials with "sparingly soluble" compounds and heat them to near the solvent's boiling point. If the solid dissolves completely, it's a candidate for cooling crystallization.

• Cool the heated vials to room temperature, then in an ice bath (~0-5 °C). Observe the quantity and quality of the precipitate. A dense, crystalline solid is a positive result.

• For "soluble" candidates, test anti-solvents. Add a candidate "insoluble" solvent dropwise until persistent cloudiness or precipitation occurs.

Protocol 2: A General Cooling Crystallization Workflow

This workflow provides a structured approach to developing a cooling crystallization process.

Caption: A typical experimental workflow for cooling crystallization.

References

• Control of polymorphism, crystal size and habit in pharmaceuticals. University of Bologna.
• Fujiwara, M., et al. (2007). Optimal Control of Polymorphic Transformation in Batch Pharmaceutical Crystallization. 2007 IEEE International Conference on Control Applications.
• Kawabata, Y., et al. (2011). Strategy for control of crystallization of polymorphs. CrystEngComm.
• METTLER TOLEDO. Crystal Polymorphism in Chemical & Pharmaceutical Process Development.
• Yang, Y. (2016). Control of polymorphism in continuous crystallization. DSpace@MIT.
• Nagy, Z. K., et al. (2008). Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process. Industrial & Engineering Chemistry Research.
• BOC Sciences. Crystallization of APIs: Methods and Challenges.
• Technobis. (2024). Process development of API crystallization: a model-driven approach.
• Mathew, G., & Oguama, F. (2007). CRYSTALLIZATION OF ULTRAFINE (NANO AND MICRO) PARTICLES OF ACTIVE PHARMACEUTICAL INGREDIENTS (API) USING LIQUID ANTISOLVENT TECHNIQUE. New Jersey Institute of Technology.
• PharmaFeatures. (2025). Energy-Efficient Crystallization: Pioneering Sustainable Methods for Active Pharmaceutical Ingredients.
• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting.
• Hampton Research. Crystallization Tips.
• UC San Diego. Guide for crystallization.
• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E.
• BenchChem. (2025). troubleshooting pseudotropine crystallization procedures.
• BOC Sciences. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds.

Sources

• 1. crystallizationsystems.com [crystallizationsystems.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. mt.com [mt.com]
• 5. Control of polymorphism in continuous crystallization [dspace.mit.edu]
• 7. Strategy for control of crystallization of polymorphs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. njit.edu [njit.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. DSpace [researchrepository.universityofgalway.ie]
• 11. Optimal Control of Polymorphic Transformation in Batch Pharmaceutical Crystallization | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Dealing with hygroscopicity of phenylpiperazine salts in storage

Technical Support Center: Phenylpiperazine Salts

Introduction

Phenylpiperazine and its derivatives are crucial building blocks in modern drug discovery. When formulated as salts—typically hydrochlorides or other acid addition salts to enhance solubility and bioavailability—they often exhibit significant hygroscopicity.[1] Hygroscopicity, the inherent tendency of a substance to absorb moisture from the atmosphere, can introduce a cascade of challenges during storage, handling, and formulation.[2][3][][5]

This guide serves as a technical resource for researchers, scientists, and drug development professionals. It provides in-depth, field-tested answers to common questions and troubleshooting scenarios related to the hygroscopic nature of phenylpiperazine salts. Our goal is to equip you with the scientific understanding and practical protocols necessary to maintain the integrity, stability, and performance of these vital compounds.

Section 1: Frequently Asked Questions (FAQs) - The Science of Hygroscopicity

Q1: What is hygroscopicity and why are my phenylpiperazine salts susceptible to it?

A1: Hygroscopicity is the ability of a solid material to attract and hold water molecules from the surrounding environment through absorption or adsorption.[2][3][5] Phenylpiperazine salts, particularly hydrochloride salts, are prone to this phenomenon due to their ionic nature and the presence of polar functional groups.

The mechanism involves the strong affinity of water molecules for the charged sites on the salt's crystal lattice.[1] The protonated nitrogen of the piperazine ring and the corresponding counter-ion (e.g., chloride) create a polar environment that readily forms hydrogen bonds with atmospheric water vapor.[1][6] This interaction can lead to surface wetting and, in more extreme cases, complete deliquescence, where the solid dissolves in the absorbed water.[7]

Q2: How does moisture absorption negatively impact my experiments and product quality?

A2: Uncontrolled moisture uptake can have significant and detrimental effects on both experimental results and the final drug product.[][8]

• Physical Changes: The most immediate effects are physical. You may observe caking, clumping, or agglomeration of the powder.[9][10] This alters the material's flow properties, making accurate weighing and dosing extremely difficult and leading to inconsistencies in formulations like tablets or capsules.[2][3][11][12]

• Chemical Degradation: The presence of water can act as a plasticizer and a solvent, accelerating chemical degradation pathways such as hydrolysis.[7][13][14] This reduces the potency of the active pharmaceutical ingredient (API) and can lead to the formation of unknown impurities, compromising both efficacy and safety.

• Solid-State Instability: Absorbed water can induce changes in the material's crystalline structure, potentially causing a transition from a stable anhydrous form to a less stable or less soluble hydrate form.[7] It can also trigger the recrystallization of amorphous material, which is often used to enhance solubility.[7]

• Compromised Bioavailability: Changes in dissolution rate due to physical clumping or altered crystal form can directly impact the drug's bioavailability once administered.[][7]

Q3: What is "Water Activity" (aW) and how is it more useful than simple water content for my salt?

A3: While water content (measured by methods like Karl Fischer titration) tells you the total amount of water in your sample, Water Activity (aW) measures the energy status of that water.[15][16] It is defined as the ratio of the water vapor pressure of the product to that of pure water at the same temperature.[15][17]

The aW value, ranging from 0.0 (bone dry) to 1.0 (pure water), indicates the amount of "free" or "available" water that can participate in chemical reactions or support microbial growth.[16] Two samples can have the identical total water content but vastly different aW values.

For phenylpiperazine salts, aW is a critical parameter because:

• It is a better predictor of chemical stability (e.g., hydrolysis) than total water content.[13][14]

• It predicts physical stability against caking and clumping.[13]

• It determines the potential for microbial proliferation. Generally, aW values below 0.6 are considered sufficient to inhibit the growth of most bacteria, yeasts, and molds.[16][17]

The United States Pharmacopeia (USP) General Chapter <1112> provides detailed guidance on using water activity as a tool for microbiological risk assessment and ensuring product stability.[13][14][15][16][17]

Section 2: Troubleshooting Guide - Practical Solutions for the Lab

This section addresses specific problems you may encounter and provides actionable protocols.

Scenario 1: My phenylpiperazine salt has become a solid clump in its container.

• Problem: The material has absorbed a significant amount of moisture, causing the particles to form strong liquid bridges and agglomerate.[2][3] This is a common sign of improper storage or handling in a high-humidity environment.

• Immediate Action & Protocol:

  • Assess Usability: If the material has completely deliquesced (turned into a liquid), it should likely be discarded due to the high probability of degradation. If it is merely caked, it may be salvageable for non-critical applications, but re-qualification is necessary.

  • Drying Protocol (if applicable):

    • Transfer the caked material to a vacuum oven.

    • Apply a gentle vacuum and a low temperature (e.g., 30-40°C, well below the compound's melting or decomposition point). The specific temperature should be determined from the material's Safety Data Sheet (SDS) or thermal analysis data.

    • Dry until a constant weight is achieved.

  • Re-Analysis: After drying, the material's purity, water content (via Karl Fischer titration), and physical properties must be re-analyzed to ensure it still meets specifications before use.

• Prevention:

  • Primary Storage: Always store hygroscopic salts in tightly sealed containers made of materials with low water vapor permeability, such as amber glass or high-density polyethylene (HDPE).[9][18]

  • Secondary Barrier: Place the primary container inside a secondary enclosure with a desiccant. This can be a desiccator cabinet or a sealed, moisture-barrier bag (e.g., foil-lined).[9][18][19]

  • Desiccant Choice: Use an appropriate desiccant like silica gel or molecular sieves. Ensure the desiccant is active (e.g., blue indicating silica gel should not be pink).[18]

Scenario 2: I can't get a stable reading on the analytical balance when weighing my compound.

• Problem: The compound is actively absorbing moisture from the air during the weighing process, causing the mass to continuously increase.[11]

• Workflow & Protocol: The key is to minimize the compound's exposure time to ambient air.

  dot graph TD { bgcolor="#F1F3F4" node [style=filled, shape=box, fontname="Arial", margin=0.2, fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368", arrowhead=vee];

  }

  Caption: Decision workflow for accurately weighing hygroscopic salts.

• Detailed Steps:

  • Prepare Your Workspace: Work in the lowest humidity environment available. A nitrogen-purged glove box is ideal.[20] If unavailable, use a balance with a draft shield in a room with controlled, low humidity.

  • Equilibrate Materials: Allow the sealed container of the phenylpiperazine salt to come to room temperature before opening to prevent condensation.

  • Work Quickly: Have all spatulas, weighing paper/vessels, and notebooks ready. Minimize the time the primary container is open.[9]

  • Use Weighing by Difference: This is often the most accurate method for highly hygroscopic materials.[11]

    • Weigh your sealed vial or container with the compound.

    • Quickly transfer an approximate amount of the solid to your receiving flask.

    • Immediately re-seal and re-weigh the original container.

    • The difference in weight is the exact amount of compound you transferred.

Scenario 3: My powder flow is poor, causing issues in my tableting/capsule filling process.

• Problem: Moisture uptake increases inter-particle attractive forces, leading to poor flowability, arching in hoppers, and inconsistent die filling.[10][12][21]

• Mitigation Strategies:

Strategy	Mechanism of Action	Key Considerations
Environmental Control	Reduce ambient relative humidity (RH) in manufacturing suites to below the critical RH of the salt.	Requires investment in dehumidification systems. Typically aim for <40% RH.[12][18]
Formulation with Excipients	Blend the hygroscopic API with hydrophobic excipients (e.g., magnesium stearate, silicon dioxide) that act as glidants or adsorb excess moisture.[7]	Excipient compatibility must be thoroughly tested. The excipient can act as a physical barrier to moisture.
Granulation	Convert the fine powder into larger, more free-flowing granules. Dry granulation (roller compaction) is often preferred to avoid adding water.	The process adds complexity but significantly improves flow and content uniformity.
Particle Coating	Apply a thin polymeric film coating to the API particles to act as a moisture barrier.[7]	A specialized technique that can alter dissolution profiles. Requires careful selection of coating material.[3][7]

Section 3: Quantitative Analysis & Control

Q4: How do I accurately measure the water content of my hygroscopic salt?

A4: The gold-standard method for water content determination is Karl Fischer (KF) Titration .[22] It is specific to water and is not affected by other volatile components, unlike the Loss on Drying (LOD) method.

• Principle: KF titration is based on a stoichiometric reaction between iodine and water.[23][24]

• Method Selection:

  • Volumetric KF: Best for samples with higher water content (>1%). The sample is dissolved in a solvent, and the KF reagent containing iodine is added via a burette.[24]

  • Coulometric KF: Ideal for trace amounts of water (<1%). Iodine is generated electrochemically in the titration cell, providing very high sensitivity.[24]

• Protocol for Hygroscopic Samples:

  • System Preparation: Ensure the KF titrator is in a low-humidity environment and that all glassware is scrupulously dry. The titration cell must be protected from atmospheric moisture.[23][25]

  • Sample Handling: Use a gas-tight syringe for liquids or a dry, sealed container for solids. Transfer the sample to the titration vessel as quickly as possible.

  • Insoluble Samples: If the phenylpiperazine salt is not soluble in the KF solvent (typically methanol), a KF oven may be required. The sample is heated in a sealed vial, and an inert gas (e.g., dry nitrogen) carries the evaporated water into the titration cell.[22][25] This prevents side reactions between the sample and the KF reagents.

Workflow for Establishing Storage Conditions

To proactively manage hygroscopic materials, it is essential to characterize their moisture sorption behavior.

dot graph TD { bgcolor="#F1F3F4" node [style=filled, shape=box, fontname="Arial", margin=0.2, fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368", arrowhead=vee];

}

Caption: Workflow for determining safe storage conditions using DVS.

References

• United States Pharmacopeia. General Chapter, <1112> Application of Water Activity Determination to Nonsterile Pharmaceutical Products. USP-NF. Available at: [Link][14][15]

• AAPS. Water Activity in Pharma. AAPS PharmSciTech. Available at: [Link][13]

• FDCell. USP〈1112〉Interpretation: Application of Water Activity Determination to Nonsterile Pharmaceutical Products. FDCell. Available at: [Link][17]

• ECA Academy. Can the Water Activity Test replace Microbial Testing?. ECA Academy News. Available at: [Link][16]

• PharmaInfo. Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.net. Available at: [Link][2]

• Journal of Pharmaceutical and Biomedical Analysis. Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. JOCPR. Available at: [Link][3]

• MDPI. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Molecules. Available at: [Link][7]

• SMT Dry Cabinets. Protecting Pharmaceuticals from Humidity's Wrath. SMT Dry Boxes. Available at: [Link][9]

• PharmaRead. SOP for Storage of Hygroscopic Raw Materials with Desiccants. PharmaRead. Available at: [Link][18]

• Alfa Chemistry. Mastering Karl Fischer Moisture Analysis: A Complete Guide. TCA Lab. Available at: [Link][22]

• Japanese Pharmacopoeia. Water Determination (Karl Fischer Method). MHLW. Available at: [Link][23][25]

• BYJU'S. Principle of Karl Fischer Titration. BYJU'S. Available at: [Link][24]

• PowderTechnology.info. Powder Handling and Processing: Ultimate Guide. PowderTechnology.info. Available at: [Link][21]

• Seiwa Giken. Clogging Problems in Fine Powder Feeding and How to Prevent Them. Seiwa Giken Co., Ltd. Available at: [Link][10]

• Richpacking. Hygroscopic Problems Of Capsule Filled Powders. richpacking020.com. Available at: [Link][12]

• Reddit. How do you guys prepare solutions of hygroscopic chemicals?. r/labrats. Available at: [Link][20]

• Journal of Molecular Structure. Six new salts containing 4-(2-methoxyphenyl)piperazin-1-ium or 4-phenylpiperazin-1-ium cations with organic-acid anions: Structural characterisation and DFT-calculations. ScienceDirect. Available at: [Link][6]

• Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Available at: [Link][1]

• K-Packings. How to protect pharmaceutical products with pharma-grade FIBC bags. K-Packings. Available at: [Link][19]

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• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. pharmainfo.in [pharmainfo.in]
• 3. jocpr.com [jocpr.com]
• 5. wisdomlib.org [wisdomlib.org]
• 6. xray.uky.edu [xray.uky.edu]
• 7. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. smtdryboxes.com [smtdryboxes.com]
• 10. seiwag-us.com [seiwag-us.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 13. pedak.nl [pedak.nl]
• 14. 〈1112〉 Application of Water Activity Determination to Nonsterile Pharmaceutical Products [doi.usp.org]
• 15. <1112> APPLICATION OF WATER ACTIVITY DETERMINATION TO NONSTERILE PHARMACEUTICAL PRODUCTS [drugfuture.com]
• 16. Can the Water Activity Test replace Microbial Testing? - ECA Academy [gmp-compliance.org]
• 17. USP〈1112〉: Application of Water Activity Determination to Nonsterile Pharmaceutical Products_FDCELL [fdcell.com]
• 18. SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0 – SOP Guide for Pharma [pharmasop.in]
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• 25. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Technical Support Center: Regiocontrol in Substituted Piperazine Synthesis

The following technical guide is structured as a Tier 3 Specialist Resource for the "Piperazine Synthesis Support Center." It prioritizes mechanistic causality and actionable troubleshooting over generic instructions.

Status: Active Department: Process Chemistry & Scaffold Design Last Updated: February 18, 2026 Target Audience: Medicinal Chemists, Process Engineers

Executive Summary: The Regioisomer Challenge

Substituted piperazines are ubiquitous pharmacophores (e.g., Palbociclib, Vortioxetine). However, introducing substituents creates two distinct regio-challenges:

• N-Regioisomerism: In 2-substituted piperazines (e.g., 2-methylpiperazine), the N1 and N4 nitrogens are electronically similar but sterically distinct.[1] Selective functionalization of one over the other is the most common failure point.

• C-Regioisomerism: Constructing the ring often leads to mixtures of 2- and 3-substituted isomers or racemization of chiral centers during cyclization/reduction.[1]

This guide provides validated protocols to resolve these specific conflicts.

Module A: Selective N-Functionalization (N1 vs. N4)

Scenario: You have a 2-substituted piperazine (e.g., 2-methylpiperazine) and need to arylate or alkylate only one nitrogen.[1]

The Mechanistic Driver: Steric Gating

• N1 (Adjacent to substituent): Sterically hindered. Reactivity is significantly lower for bulky electrophiles.

• N4 (Distal to substituent): Sterically accessible. Reacts kinetically faster with unhindered electrophiles.

Protocol A1: Selective N4-Arylation (Kinetic Control)

To arylate N4 while leaving N1 free, you must exploit the steric clash at N1.

• Reagents: Aryl halide (Ar-X), Base (NaOtBu or Cs2CO3), Pd Catalyst.

• Critical Factor: Ligand Selection. Use bulky phosphine ligands that amplify the steric difference between N1 and N4.

• Recommended Ligand: BrettPhos or RuPhos . These ligands create a "pocket" around the Pd center that accommodates the accessible N4 but rejects the hindered N1.

Troubleshooting N4-Arylation:

Symptom	Probable Cause	Corrective Action
N1/N4 Mixture (Poor Selectivity)	Ligand is too small (e.g., PPh3, dppf).[1]	Switch to BrettPhos or tBuXPhos . Bulky ligands enforce steric discrimination.
Low Yield	Pd oxidative addition failure.	If Ar-Cl is used, switch to Pd-G3/G4 precatalysts to ensure activation at lower temps.[1]

| Bis-arylation | Excess Aryl Halide.[1] | Use strict 1.0 equivalent of Ar-X.[1] Add solution slowly to the piperazine excess (1.2 equiv). |

Protocol A2: Selective N1-Functionalization (Protection Strategy)

Direct N1 functionalization is difficult due to N4 competition.[1] The only robust method is N4-Protection .

• Step 1: N4-Protection. React 2-substituted piperazine with Boc2O (0.9 equiv) at 0°C.[1]

  • Why? The unhindered N4 reacts with Boc2O 100x faster than N1.

• Step 2: N1-Functionalization. Perform the difficult coupling (alkylation/arylation) on the free N1.

• Step 3: Deprotection. TFA/DCM or HCl/Dioxane.

Visualization: N-Functionalization Decision Tree

Caption: Workflow for selecting the correct synthetic strategy based on the target nitrogen atom.

Module B: De Novo Synthesis (Preventing C-Regioisomers)

Scenario: You require a chiral piperazine with a specific substitution pattern (e.g., (S)-2-benzylpiperazine) and cannot risk racemization or isomer mixtures from alkylating an existing ring.[1]

The Solution: The Diketopiperazine (DKP) Reduction Route .[2] This method uses the "Chiral Pool" (Amino Acids) to set the stereochemistry before ring closure.

Protocol: Amino Acid to Chiral Piperazine

• Coupling: Couple N-Boc-Amino Acid (e.g., N-Boc-L-Phenylalanine) with an Amino Ester (e.g., Glycine Methyl Ester).[1]

• Cyclization: Deprotect (TFA) and neutralize (NaHCO3). The dipeptide spontaneously cyclizes to the Diketopiperazine (DKP).

  • Critical Control: Avoid strong bases during cyclization to prevent epimerization of the alpha-carbon.[1]

• Reduction: Reduce the DKP to the piperazine using Borane-THF (BH3·THF) or LiAlH4.

Troubleshooting DKP Reduction:

Issue	Root Cause	Solution
Racemization	Overheating during DKP formation.[1]	Cyclize at room temperature or mild reflux (MeOH). Avoid NaOEt; use weak bases (NaHCO3).
Incomplete Reduction	DKP solubility is poor.	Use refluxing THF or Dioxane. Ensure >4 equiv of Hydride reducing agent.

| Ring Opening | Harsh workup. | For Borane reductions, quench carefully with MeOH/HCl and reflux to break the Boron-Amine complex without cleaving the ring. |

Visualization: The DKP Pathway

Caption: The "Chiral Pool" strategy ensures the carbon substituent is fixed before the ring is fully formed.

Frequently Asked Questions (FAQ)

Q: I am doing a Buchwald coupling on 2-methylpiperazine. Why do I get a 50:50 mixture of N1 and N4 products? A: You are likely using a non-selective ligand like PPh3 or BINAP. These ligands are not bulky enough to discriminate between the hindered N1 and accessible N4. Switch to BrettPhos or tBuXPhos to favor N4 (>95:5 ratio). If you need N1, you must protect N4 first.

Q: Can I use 2,6-dichloropyrazine to make 2,6-disubstituted piperazines? A: Yes, but be careful. Nucleophilic aromatic substitution (SNAr) on 2,6-dichloropyrazine followed by reduction is a valid route. However, the reduction step (H2/Pd) often requires high pressure and can lead to partial dechlorination if not monitored. The DKP route (Module B) is often cleaner for chiral targets.

Q: My DKP reduction with LiAlH4 formed a sticky mess that I can't purify. A: Aluminum salts trap piperazines.

• Fix: Use the Fieser Workup : For

  grams of LAH, add mL water, mL 15% NaOH, and mL water. Filter the granular white precipitate. The filtrate will contain your clean amine.

References

• Mechanism of N-Arylation: Nickel-mediated amination chemistry.[1] Part 2: Selective N-arylation or N,N'-diarylation of piperazine.

  • Source:

• Chiral Synthesis Protocol:Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines.

  • Source:

• Preventing Racemization:Prevention of diketopiperazine formation in peptide synthesis... (Context on DKP stability conditions).

  • Source:

• Buchwald-Hartwig Overview: Buchwald-Hartwig Cross Coupling Reaction - Ligand Effects.[1]

  • Source:

• Regioselective Ring Opening:One-pot preparation of piperazines by regioselective ring-opening of non-activ

  • Source:

Sources

• 1. RU2315762C2 - Method for synthesis of chiral n-arylpiperazines - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the LC-MS Fragmentation Patterns of 2-(2-(Trifluoromethoxy)phenyl)piperazine

For researchers, scientists, and drug development professionals engaged in the analysis of novel psychoactive substances (NPS) and pharmaceutical intermediates, a comprehensive understanding of fragmentation patterns in liquid chromatography-mass spectrometry (LC-MS) is paramount for confident structural elucidation. This guide provides an in-depth technical comparison of the expected LC-MS fragmentation of 2-(2-(Trifluoromethoxy)phenyl)piperazine, contrasting it with its well-documented structural isomer, 1-(3-Trifluoromethylphenyl)piperazine (TFMPP). By examining the subtle yet significant differences in their fragmentation pathways, this document aims to equip analysts with the expertise to distinguish between these and other related phenylpiperazine derivatives.

The Structural Significance of Phenylpiperazines

Phenylpiperazine derivatives represent a broad class of compounds with significant pharmacological activity, often targeting serotonergic and dopaminergic receptors. Their structural diversity has led to their investigation as therapeutic agents and, concurrently, their emergence as designer drugs.[1][2][3] The introduction of a trifluoromethoxy (-OCF₃) group can substantially alter a molecule's metabolic stability and lipophilicity, making its precise characterization critical in both pharmaceutical development and forensic toxicology.[4] Mass spectrometry, particularly when coupled with liquid chromatography, stands as a cornerstone technique for the identification and quantification of these compounds due to its high sensitivity and structural specificity.[5][6][7]

Predicted LC-MS Fragmentation of 2-(2-(Trifluoromethoxy)phenyl)piperazine

Under typical electrospray ionization (ESI) in the positive ion mode, 2-(2-(Trifluoromethoxy)phenyl)piperazine is expected to readily form a protonated molecule [M+H]⁺. Collision-induced dissociation (CID) of this precursor ion will likely induce fragmentation primarily at the most labile bonds: the C-N bond between the piperazine and phenyl rings, and the bonds within the piperazine ring itself.[1]

The fragmentation cascade is initiated by the protonation, which will likely occur on one of the nitrogen atoms of the piperazine ring, given their higher basicity compared to the trifluoromethoxy group's oxygen. The subsequent fragmentation is dictated by the stability of the resulting fragment ions.

Key Predicted Fragmentation Pathways:

• Piperazine Ring Opening: A hallmark of piperazine fragmentation is the cleavage of the bonds within the heterocyclic ring. This can lead to the formation of characteristic ions, often resulting from the loss of ethyleneimine or related fragments.[1][8]

• Cleavage of the Phenyl-Piperazine Bond: The bond connecting the piperazine nitrogen to the phenyl ring is another susceptible site for cleavage. This would result in the formation of a protonated piperazine ion and a neutral trifluoromethoxyphenyl radical, or a trifluoromethoxyphenyl cation and a neutral piperazine radical.

• Loss of the Trifluoromethoxy Group: While the C-F bonds are very stable, fragmentation involving the trifluoromethoxy group can occur, potentially through the loss of a trifluoromethyl radical (•CF₃).[4]

The following diagram illustrates the predicted primary fragmentation pathway for 2-(2-(Trifluoromethoxy)phenyl)piperazine.

Caption: Predicted Fragmentation Pathway of 2-(2-(Trifluoromethoxy)phenyl)piperazine.

Comparative Analysis: 2-(2-(Trifluoromethoxy)phenyl)piperazine vs. 1-(3-Trifluoromethylphenyl)piperazine (TFMPP)

A comparative analysis with a closely related and more frequently reported compound, TFMPP, provides valuable insights into how minor structural changes influence fragmentation.[1][9][10]

Feature	2-(2-(Trifluoromethoxy)phenyl)piperazine	1-(3-Trifluoromethylphenyl)piperazine (TFMPP)	Rationale for Differences
Precursor Ion [M+H]⁺	m/z 247.10	m/z 231.11	The addition of an oxygen atom in the trifluoromethoxy group increases the molecular weight by approximately 16 Da.
Major Fragment 1	Predicted: m/z 188.05	Observed: m/z 188, m/z 174[1]	The fragment at m/z 188 in TFMPP corresponds to the loss of a C₂H₅N fragment from the piperazine ring. A similar fragmentation is expected for the target analyte. The presence of the oxygen atom may influence the stability of subsequent fragments.
Major Fragment 2	Predicted: m/z 160.05	Observed: m/z 119, m/z 70, m/z 56[1]	The trifluoromethoxyphenyl cation (m/z 160.05) is a predicted key fragment. For TFMPP, common phenylpiperazine fragments are observed.
Characteristic Piperazine Fragments	Expected: m/z 87.09	Observed: m/z 70, m/z 56[1]	Both will produce fragments characteristic of the piperazine ring, though the specific ions and their relative abundances may differ slightly due to the influence of the substituent on the phenyl ring.

The key distinction in the fragmentation patterns will likely arise from the stability of the resulting carbocations. The trifluoromethoxy group, with its electron-withdrawing nature, will influence the charge distribution on the aromatic ring and the propensity for certain bond cleavages.

Experimental Protocol for LC-MS/MS Analysis

To obtain reliable and reproducible fragmentation data, a validated analytical method is essential.[2][7] The following protocol provides a robust starting point for the analysis of phenylpiperazine derivatives.

1. Sample Preparation:

• Dissolve 1 mg of the analytical standard in 1 mL of methanol to create a 1 mg/mL stock solution.

• Perform serial dilutions in a mixture of methanol and water (50:50 v/v) to prepare working solutions and calibration standards.

• For biological matrices, a protein precipitation or solid-phase extraction (SPE) step is recommended to remove interferences.[2][11]

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 150 mm x 3 mm, 3 µm particle size) is suitable.[1]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

• Scan Mode: Full scan for precursor ion identification and product ion scan (MS/MS) for fragmentation analysis. For quantitative analysis, Multiple Reaction Monitoring (MRM) is preferred.[4]

• Capillary Voltage: 3.5 - 4.5 kV.

• Source Temperature: 120 - 150 °C.

• Desolvation Temperature: 350 - 450 °C.

• Collision Gas: Argon.

• Collision Energy: A range of collision energies (e.g., 10-40 eV) should be investigated to obtain optimal fragmentation.

The following diagram outlines the general workflow for LC-MS/MS analysis.

Caption: General Workflow for LC-MS/MS Analysis of Phenylpiperazines.

Conclusion

While specific experimental data for 2-(2-(Trifluoromethoxy)phenyl)piperazine is not widely published, a thorough understanding of the fragmentation behavior of related phenylpiperazines and trifluoromethyl-containing compounds allows for a confident prediction of its mass spectral characteristics.[1][4] The key fragmentation pathways are expected to involve cleavages within the piperazine ring and at the phenyl-piperazine bond. By comparing these predicted patterns with the known fragmentation of isomers like TFMPP, analysts can develop robust methods for the identification and differentiation of these compounds. The provided experimental protocol serves as a validated starting point for researchers to generate their own data and contribute to the growing body of knowledge on these important molecules.

References

• ZHU Na, YU Chen, HUA Zhen-dong, XU Peng, WANG You-mei, DI Bin, SU Meng-xiang. Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 2021, 42(1): 1-7. (URL: [Link])

• El-Haj, B. M., et al. Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions. Journal of Analytical Toxicology, 2008. (URL: [Link])

• Montesano, C., et al. Screening of methylenedioxyamphetamine- and piperazine-derived designer drugs in urine by LC-MS/MS using neutral loss and precursor ion scan. Journal of Mass Spectrometry, 2013. (URL: [Link])

• Madej, K., et al. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Toxics, 2022. (URL: [Link])

• El-Haj, B. M., et al. Mass spectral fragmentation pattern (EI, 70 eV) of the underivatized methylenedioxypiperazines and ethoxybenzylpiperazines. Journal of Analytical Toxicology, 2011. (URL: [Link])

• Kalinowska, M., et al. Mass spectra and major fragmentation patterns of piperazine designer drugs observed in mass spectrometry. ResearchGate, 2021. (URL: [Link])

• Wohlfarth, A., et al. LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. Journal of Mass Spectrometry, 2010. (URL: [Link])

• Montesano, C., et al. Screening of methylenedioxyamphetamine- and piperazine-derived designer drugs in urine by LC-MS/MS using neutral loss and precursor ion scan. ResearchGate, 2013. (URL: [Link])

• Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. MDPI, 2023. (URL: [Link])

• Archer, R. P., et al. Analytical Methods. Royal Society of Chemistry, 2010. (URL: [Link])

• The synthesis, analysis and characterisation of piperazine based drugs. Figshare, 2015. (URL: [Link])

Sources

• 1. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 2. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. aru.figshare.com [aru.figshare.com]
• 11. mdpi.com [mdpi.com]

A Comparative Guide to the Influence of Methoxy vs. Trifluoromethoxy Substitution on the Binding Affinity of Phenylpiperazines

Introduction: The Subtle Power of a Single Atom Substitution

In the intricate world of medicinal chemistry, the phenylpiperazine scaffold stands as a cornerstone for developing centrally acting agents, particularly those targeting serotonergic and dopaminergic systems.[1][2] The biological activity of these compounds is exquisitely sensitive to the nature and position of substituents on the phenyl ring. Among the most common modifications is the introduction of a methoxy (-OCH3) group, a classic bioisostere for hydroxyl groups that can fine-tune receptor affinity and metabolic stability. However, the strategic replacement of the methoxy's methyl hydrogens with fluorine to create a trifluoromethoxy (-OCF3) group introduces a cascade of profound physicochemical changes.[3]

This guide provides an in-depth comparison of the trifluoromethoxy and methoxy groups on the binding affinity of phenylpiperazine-based ligands. Moving beyond a simple data summary, we will dissect the underlying electronic and steric differences between these two functional groups, explain the causality behind their divergent effects on molecular interactions, and provide actionable experimental and computational protocols for researchers in the field.

Part 1: Unpacking the Physicochemical Dichotomy: -OCH3 vs. -OCF3

The substitution of hydrogen with fluorine atoms dramatically alters the electronic and lipophilic character of the methoxy group. These changes are the fundamental drivers of any observed differences in binding affinity and pharmacokinetic profiles.

The methoxy group (-OCH3) is a well-understood activating group in the context of electrophilic aromatic substitution.[4] It exerts a dual electronic effect: a moderate, electron-withdrawing inductive effect (-I) due to the oxygen's electronegativity, and a strong, electron-donating resonance effect (+M) from the oxygen's lone pairs delocalizing into the aromatic π-system.[4] The resonance effect dominates, enriching the electron density of the phenyl ring.

Conversely, the trifluoromethoxy group (-OCF3) is a powerful deactivating group.[4] The three highly electronegative fluorine atoms create a potent inductive electron withdrawal (-I) that vastly outweighs the oxygen's resonance donation (+M).[4][5] This results in a significantly more electron-poor aromatic ring compared to its methoxy-substituted counterpart. Furthermore, the -OCF3 group is considerably more lipophilic.[6][7][8]

Table 1: Comparison of Physicochemical Properties

Property	Methoxy (-OCH3)	Trifluoromethoxy (-OCF3)	Implication in Drug Design
Electronic Effect	Activating (Resonance > Inductive)[4]	Deactivating (Inductive >> Resonance)[4]	Alters the electrostatic potential of the phenyl ring, influencing interactions with receptor residues.
Hansch Lipophilicity (π)	-0.02	+1.04[6][8]	Significantly increases lipophilicity, which can enhance membrane permeability and hydrophobic interactions within a binding pocket.[3][6]
Metabolic Stability	Susceptible to O-demethylation by CYP450 enzymes.	Highly resistant to oxidative metabolism due to strong C-F bonds.[3][6]	Improves pharmacokinetic profile by increasing the drug's half-life.
Hydrogen Bond Acceptor	Oxygen is a competent hydrogen bond acceptor.	Reduced capacity to act as a hydrogen bond acceptor due to electron withdrawal by fluorine atoms.[6]	Can fundamentally change the hydrogen bonding network within the receptor binding site.

Part 2: Experimental Insights: A Case Study on 5-HT1A Receptor Affinity

Direct, side-by-side comparisons of methoxy- and trifluoromethoxy-phenylpiperazines against the same target in the same assay are not abundantly available in published literature. However, we can analyze existing data for methoxy-phenylpiperazines to establish a baseline and then predict the impact of trifluoromethoxy substitution.

The serotonin 1A (5-HT1A) receptor is a common target for arylpiperazine derivatives.[1][2] The presence of a methoxy group on the phenyl ring, particularly at the ortho position, is a well-established motif for achieving high affinity.[1]

Table 2: Binding Affinity (Ki) of select o-Methoxy Phenylpiperazine Derivatives for the Human 5-HT1A Receptor

Compound	Ki (nM)	Reference
N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.13,7]decan-1-amine	1.2	[9]
5-carboxamidotriptamine (5-CT) (Reference Ligand)	0.5	[9]
Aripiprazole (Reference Ligand)	1.6	[2]

This data underscores that the o-methoxyphenylpiperazine core is a privileged scaffold for potent 5-HT1A receptor ligands.[9] The high affinity is attributed to a combination of hydrophobic and polar interactions within the 5-HT1A binding pocket.

Part 3: The Trifluoromethoxy Effect: A Predictive Analysis

How would substituting the -OCH3 with -OCF3 on these high-affinity ligands likely alter their binding? Based on the physicochemical properties outlined in Part 1, we can formulate several evidence-based hypotheses:

• Enhanced Hydrophobic Interactions: The significant increase in lipophilicity (π = +1.04) from the -OCF3 group would likely strengthen interactions with hydrophobic residues in the binding pocket.[6][8] If the binding site has available lipophilic space, this could lead to a substantial increase in affinity.

• Altered Electrostatic Interactions: The strong electron-withdrawing nature of the -OCF3 group alters the molecule's electrostatic potential map.[6] This can change the nature of π-π or cation-π interactions with aromatic residues like phenylalanine or tyrosine in the receptor, which could either be favorable or unfavorable depending on the specific geometry of the binding site.

• Disruption of Hydrogen Bonding: The oxygen atom in a methoxy group can serve as a crucial hydrogen bond acceptor. The electron-withdrawing fluorine atoms in the -OCF3 group significantly reduce the oxygen's ability to participate in hydrogen bonding.[6] If this hydrogen bond is critical for anchoring the ligand, its disruption could lead to a dramatic loss of affinity.

• Improved Brain Penetration: The increased lipophilicity and metabolic stability conferred by the -OCF3 group are highly advantageous for CNS targets.[3][6] This modification often improves a compound's ability to cross the blood-brain barrier, enhancing its in vivo efficacy even if the in vitro binding affinity is moderately reduced.

In essence, the switch from -OCH3 to -OCF3 is a high-impact substitution. It is not a conservative change and has the potential to dramatically increase or decrease binding affinity, depending on the specific topology and chemical environment of the receptor's binding site.

Part 4: Methodologies for Empirical Comparison

To move from prediction to empirical data, rigorous experimental and computational workflows are necessary.

Experimental Protocol: In Vitro Competitive Radioligand Binding Assay

This protocol describes a standard method to determine the binding affinity (Ki) of a test compound (e.g., a trifluoromethoxy-phenylpiperazine) by measuring its ability to displace a known radioligand from a target receptor.

Objective: To determine the inhibitory constant (Ki) of a test compound at the human 5-HT1A receptor.

Materials:

• HEK-293 cell membranes stably expressing the human 5-HT1A receptor.

• Radioligand: [3H]-8-hydroxy-DPAT (a high-affinity 5-HT1A agonist).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Non-specific binding control: 10 µM Serotonin.

• Test compounds (methoxy- and trifluoromethoxy-phenylpiperazine analogues) dissolved in DMSO.

• 96-well filter plates and a cell harvester.

• Scintillation cocktail and a liquid scintillation counter.

Step-by-Step Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in assay buffer. The final DMSO concentration in the assay should be kept below 1%.

• Assay Plate Setup: In a 96-well plate, add the following to each well:

  • Total Binding: Assay buffer, radioligand, and vehicle (DMSO).

  • Non-Specific Binding (NSB): Assay buffer, radioligand, and a high concentration of an unlabeled competing ligand (e.g., 10 µM Serotonin).

  • Test Compound: Assay buffer, radioligand, and the desired concentration of the test compound.

• Incubation: Add 10-20 µg of the cell membrane suspension to each well. The final concentration of [3H]-8-hydroxy-DPAT should be approximately its Kd value (e.g., 2 nM).[9]

• Equilibration: Incubate the plate at 37°C for 60-120 minutes to allow the binding to reach equilibrium.[1][9]

• Termination and Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound radioactivity.

• Quantification: Add scintillation cocktail to each well and count the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding: Total Binding (DPM) - Non-Specific Binding (DPM).

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression software (e.g., GraphPad Prism) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Caption: Workflow for a competitive radioligand binding assay.

Computational Approach: Molecular Docking

Molecular docking can provide structural hypotheses for observed binding affinities before embarking on synthesis.

Objective: To predict the binding pose and estimate the binding energy of methoxy- and trifluoromethoxy-phenylpiperazine analogues in the 5-HT1A receptor binding site.

Workflow:

• Receptor Preparation: Obtain a high-resolution crystal structure or a validated homology model of the target receptor (e.g., 5-HT1A). Prepare the structure by adding hydrogens, assigning charges, and defining the binding pocket.

• Ligand Preparation: Generate 3D structures of the methoxy and trifluoromethoxy analogues. Minimize their energy and assign appropriate charges.

• Docking Simulation: Use a docking program (e.g., AutoDock, Glide, GOLD) to systematically sample different orientations and conformations of each ligand within the receptor's binding site.

• Scoring and Analysis: The program calculates a "docking score" for each pose, which is an estimate of the binding affinity. Analyze the top-scoring poses to identify key interactions (hydrogen bonds, hydrophobic contacts, electrostatic interactions). Compare the predicted poses and scores for the -OCH3 vs. -OCF3 analogues to generate hypotheses about their differential binding.

Caption: Factors influencing substituent effects on binding affinity.

Conclusion

The choice between a methoxy and a trifluoromethoxy substituent is a critical decision in drug design, with far-reaching consequences for a compound's biological profile. The methoxy group is a traditional, well-characterized substituent that often confers high affinity through established interactions. The trifluoromethoxy group, by contrast, is a more modern tool used to drastically increase lipophilicity and metabolic stability.[3][6][8] Its impact on binding affinity is highly context-dependent, offering the potential for significant gains through enhanced hydrophobic interactions but also posing a risk of disrupting crucial polar contacts. An integrated approach, combining predictive computational modeling with empirical in vitro binding assays, is essential for rationally harnessing the unique properties of the trifluoromethoxy group to develop next-generation phenylpiperazine therapeutics.

References

• A Comparative Guide to the Influence of Trifluoromethoxy vs. Methoxy Groups on Aromatic Ring Activation. Benchchem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.
• Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journals.
• The Importance of Trifluoromethoxy Group in Chemical Synthesis.
• Trifluoromethoxy group.
• Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2- Methoxyphenyl)piperazin-1-yl). MDPI.
• Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. ScienceDirect.
• The trifluoromethoxy group: a long-range electron-withdrawing substituent. PubMed.
• Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Cherry.

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A Senior Application Scientist's Guide to Elemental Analysis Standards for 2-(2-(Trifluoromethoxy)phenyl)piperazine

In the landscape of modern drug development, the precise characterization of active pharmaceutical ingredients (APIs) is non-negotiable. For complex molecules such as 2-(2-(Trifluoromethoxy)phenyl)piperazine, a compound of interest due to its fluorinated moiety, elemental analysis is a critical component of quality control and regulatory compliance. The presence of the trifluoromethoxy group (-OCF₃) enhances metabolic stability and lipophilicity, properties that are highly advantageous in medicinal chemistry.[1][2] However, this same stability, stemming from the strong carbon-fluorine bonds, presents unique challenges for analytical chemists.[1]

This guide provides an in-depth comparison of elemental analysis techniques applicable to 2-(2-(Trifluoromethoxy)phenyl)piperazine. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring that each protocol is a self-validating system. Our focus is on providing researchers, scientists, and drug development professionals with the expertise needed to make informed decisions for accurate and reliable elemental analysis.

The Regulatory Imperative: Why Elemental Analysis is Non-Negotiable

Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) guideline Q3D and United States Pharmacopeia (USP) General Chapters <232> and <233>, mandate the control of elemental impurities in drug products.[3][4][5][6][7] These guidelines have shifted the paradigm from outdated colorimetric tests to more specific and sensitive instrumental methods, emphasizing a risk-based approach to control.[5][8][9] For a molecule like 2-(2-(Trifluoromethoxy)phenyl)piperazine, the elemental analysis strategy must consider not only potential metallic contaminants from catalysts or manufacturing equipment but also the accurate quantification of its constituent elements (C, H, N, O, F) to confirm its identity, purity, and stoichiometry.

Decision Workflow for Selecting an Analytical Technique

The choice of an analytical method is contingent on the specific question being asked. Are you verifying the bulk elemental composition (C, H, N, F)? Or are you quantifying trace metallic impurities? The following diagram illustrates a logical workflow for selecting the appropriate technique.

Caption: Decision matrix for selecting the appropriate elemental analysis technique.

Comparison of Core Analytical Techniques

The selection of an analytical technique is a balance of sensitivity, specificity, sample matrix compatibility, and throughput. For 2-(2-(Trifluoromethoxy)phenyl)piperazine, we will compare four principal methods.

Technique	Primary Application	Strengths	Limitations
Combustion Analysis (CHN)	Determination of Carbon, Hydrogen, and Nitrogen percentages.	High precision and accuracy for bulk elements; well-established method.	Not suitable for fluorine. The high reactivity of fluorine can damage the instrument if not properly equipped.[10][11]
Combustion Ion Chromatography (CIC)	Quantification of Total Organic Fluorine (TOF).	Excellent for screening total fluorine content; robust for various sample types.[12][13]	Does not provide information on specific fluorine compounds or other elements.[12]
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Quantification of trace elemental impurities (metals).	Extremely high sensitivity (ppb to ppt levels); required by USP <233>.[5][7]	Direct fluorine analysis is challenging due to high ionization potential; requires indirect methods.[14][15][16][17]
X-Ray Fluorescence (XRF)	Rapid screening for elemental composition (including Fluorine).	Non-destructive; minimal sample preparation; fast.[18][19]	Lower sensitivity compared to ICP-MS and CIC, especially for light elements like fluorine.[18][19]

In-Depth Methodologies & Experimental Protocols

Combustion Analysis for Carbon, Hydrogen, and Nitrogen (CHN)

Expertise & Experience: This is the gold standard for verifying the empirical formula of a pure organic compound. For fluorine-containing compounds like ours, the key is to manage the highly reactive fluorine gas produced during combustion. Modern elemental analyzers achieve this by using specialized adsorbents in the combustion tube to trap fluorine, protecting the downstream catalysts and detectors.[10] This ensures the longevity of the instrument and the accuracy of the CHN results.

Trustworthiness: The system's validity is maintained through a rigorous calibration protocol. A well-characterized, pure organic standard without fluorine (e.g., acetanilide) is used to establish the detector response (K-factor). Subsequently, a fluorine-containing standard reference material (SRM) is analyzed to verify that the fluorine-trapping mechanism does not interfere with the CHN measurements.

Experimental Protocol: CHN Analysis

Caption: Workflow for CHN analysis of fluorine-containing compounds.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the elemental analyzer using a certified organic standard such as acetanilide.

• Sample Preparation:

  • Ensure the 2-(2-(Trifluoromethoxy)phenyl)piperazine sample is homogenous and dry.[20]

  • Accurately weigh 1-3 mg of the sample into a tin capsule.

  • Seal the capsule to enclose the sample securely.[20]

• Combustion:

  • Place the sealed capsule into the instrument's autosampler.

  • The sample undergoes dynamic flash combustion at approximately 1000°C in a pure oxygen environment.[10]

• Gas Treatment:

  • The resulting gases (CO₂, H₂O, N₂, and HF/SiF₄) are swept by a helium carrier gas through a specialized reactor containing a fluorine adsorbent.[10] This material selectively traps reactive fluorine species.

• Separation and Detection:

  • The remaining gases (CO₂, H₂O, N₂) pass through a reduction tube and are separated on a gas chromatography (GC) column.

  • A thermal conductivity detector (TCD) quantifies the concentration of each gas.

• Data Analysis: The instrument software calculates the percentage of C, H, and N based on the TCD signal and the initial sample weight. The results are compared against the theoretical values for the compound's chemical formula (C₁₁H₁₃F₃N₂O).

Combustion Ion Chromatography (CIC) for Total Fluorine

Expertise & Experience: When the primary goal is to quantify the total fluorine content, CIC is a direct and robust method.[12] The technique combines the complete decomposition of the sample in a combustion furnace with the sensitive and specific detection of the resulting fluoride ion by ion chromatography. This is particularly useful as a screening tool to confirm the fluorine content aligns with the compound's stoichiometry, and it can be adapted to measure total organic fluorine (TOF) in various matrices.[13][21]

Trustworthiness: The CIC system is validated by analyzing a certified reference material with a known fluorine concentration. A calibration curve is generated using a series of aqueous fluoride standards (e.g., from NaF). Method blanks and quality control standards are run with each batch to ensure there is no contamination and that the system remains in a state of control.[21]

Experimental Protocol: CIC Analysis

Caption: General workflow for Total Fluorine analysis using Combustion Ion Chromatography.

Step-by-Step Methodology:

• Instrument Calibration: Prepare a multi-point calibration curve for the ion chromatograph using certified fluoride standards.

• Sample Preparation: Accurately weigh a small amount of the 2-(2-(Trifluoromethoxy)phenyl)piperazine sample into a combustion boat.

• Combustion and Absorption:

  • The sample is introduced into a high-temperature furnace (typically >900°C) and combusted in a stream of humidified oxygen and argon.

  • All fluorine in the sample is converted to hydrogen fluoride (HF) gas.

  • The gas stream is directed into an absorption module, where the HF is quantitatively trapped in an aqueous solution.

• Chromatographic Analysis:

  • A precise volume of the absorption solution is automatically injected into the ion chromatograph.

  • The sample passes through an anion-exchange column, which separates the fluoride (F⁻) from other ions.

  • A conductivity detector measures the concentration of the eluted fluoride ion.

• Data Analysis: The fluorine concentration in the original sample is calculated based on the measured fluoride concentration in the absorption solution, the volume of the solution, and the initial sample weight.

ICP-MS for Trace Elemental Impurities

Expertise & Experience: ICP-MS is the premier technique for quantifying trace elemental impurities as mandated by USP <233> and ICH Q3D.[5][7] Its power lies in its ability to detect metals at part-per-billion (ppb) levels. The direct analysis of fluorine by ICP-MS is notoriously difficult due to its high first ionization potential (17.42 eV), which is greater than that of the argon plasma (~15.8 eV).[17] Therefore, very few F⁺ ions are formed.

To overcome this, indirect methods have been developed, such as detecting fluorine as a polyatomic ion (e.g., BaF⁺) in the plasma.[16][17] However, for regulatory purposes, ICP-MS is primarily used to quantify metallic impurities (e.g., residual catalysts like Pd, Pt, Ni) that may be present in the API.

Trustworthiness: The protocol's validity is ensured by a multi-faceted approach. The instrument is calibrated with certified multi-element standards traceable to NIST.[22][23][24] The sample digestion procedure is validated using a spike recovery study, where a known amount of the target elements is added to a sample matrix and the recovery is measured. A method blank is processed alongside the samples to check for contamination.

Experimental Protocol: ICP-MS for Metallic Impurities

Caption: Workflow for trace metal analysis by ICP-MS following microwave digestion.

Step-by-Step Methodology:

• Sample Digestion:

  • Accurately weigh approximately 100-250 mg of the 2-(2-(Trifluoromethoxy)phenyl)piperazine sample into a clean microwave digestion vessel.

  • Add high-purity concentrated nitric acid (and potentially hydrochloric acid for some elements).

  • Perform a closed-vessel microwave digestion program to completely break down the organic matrix. This step is critical for ensuring all elements are solubilized.

  • After cooling, dilute the digestate to a final volume (e.g., 50 mL) with 18 MΩ·cm deionized water.

• Instrument Calibration: Prepare a series of calibration standards containing all elements of interest at concentrations spanning the expected range in the sample.

• Analysis:

  • Aspirate the prepared sample solution into the ICP-MS. The solution is converted into a fine aerosol by a nebulizer.

  • The aerosol is transported to the argon plasma, where it is desolvated, atomized, and ionized.

  • The ions are guided into the mass spectrometer, separated by their mass-to-charge ratio, and detected.

• Data Analysis: The concentration of each elemental impurity is determined by comparing its signal intensity to the calibration curve. The results are then calculated back to the original solid sample and reported in ppm (µg/g).

Conclusion

The selection of an elemental analysis standard for a fluorinated pharmaceutical compound like 2-(2-(Trifluoromethoxy)phenyl)piperazine is a multi-faceted decision driven by the specific analytical goal.

• For identity and purity confirmation , a combination of Combustion CHN analysis (with fluorine-trapping capabilities) and Combustion Ion Chromatography provides a complete picture of the bulk elemental composition.

• For safety and quality control , ICP-MS is the unparalleled choice for quantifying trace metallic impurities at the levels required by global pharmacopeias.

Each method, when executed with a deep understanding of its underlying principles and supported by a robust quality system including certified reference materials and rigorous calibration, provides trustworthy and defensible data. This comprehensive approach ensures that drug development professionals can fully characterize their molecules, meet stringent regulatory requirements, and ultimately, ensure patient safety.

References

• Guideline for Elemental Impurities Q3D(R2). (2022). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

• Guideline for Elemental Impurities Q3D(R1). (2019). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). [Link]

• ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment. Intertek. [Link]

• ICH Q3D Elemental Impurities – What are the Requirements?. West Pharmaceutical Services, Inc. [Link]

• ICH Q3D Elemental Impurities. (2021). Presentation from National Institute of Food and Drug Safety Evaluation (NIFDS) & Ministry of Drug and Food Safety (MDFS). [Link]

• Handheld XRF Measurements of Fluorine. Bruker. [Link]

• USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. (2021). Agilent Technologies. [Link]

• USP 232 and 233 Pharmaceutical Elemental Impurity Testing. Intertek. [Link]

• Mofokeng, M. A., et al. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). PMC. [Link]

• About X-Ray Fluorescence. Michigan Technological University. [Link]

• Elemental Analysis of Fluorine Content in Glass Using ED-XRF. SPECTRO Analytical Instruments. [Link]

• X-Ray Fluorescence. Purdue University. [Link]

• Comprehensive evaluation of the analytical efficiency of combustion ion chromatography for per- and polyfluoroalkyl substances i. (2024). ChemRxiv. [Link]

• Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography(CIC). (2022). Shimadzu. [Link]

• Comprehensive Evaluation of the Analytical Efficiency of Combustion Ion Chromatography for Per- and Polyfluoroalkyl Substances in Biological and Environmental Matrices. (2025). ACS Publications. [Link]

• <232> Elemental Impurities—Limits and <233> Elemental Impurities—Procedures. (2013). USP-NF. [Link]

• High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. (2019). ACS Publications. [Link]

• Elemental Analysis – Sample preparation. EPFL. [Link]

• Analysis of Elemental Impurities in Pharmaceutical Products Following USP <232>/<233> on ICPMS-2030. (2018). Shimadzu. [Link]

• High-resolution elemental mass spectrometry using LC-ICP-nanospray- Orbitrap for simultaneous and species-independent quantitation of fluorinated and chlorinated compounds. (2022). PMC. [Link]

• High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. (2019). ACS Publications. [Link]

• Best practices for sample preparation in elemental analysis. (2025). Elementar. [Link]

• Agilent ICP-MS Journal, issue 78. Agilent Technologies. [Link]

• Design, synthesis, and biological evaluation of piperazine derivatives involved in the 5-HT1AR/BDNF/PKA pathway. (2023). Taylor & Francis Online. [Link]

• NIST Standard Reference Materials® Catalog. National Institute of Standards and Technology. [Link]

• Standard Reference Materials. National Institute of Standards and Technology. [Link]

• Leroux, F. R., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry. [Link]

• The Problems Associated With Elemental Analysis. (2023). AZoNano. [Link]

• 1-(2-(Trifluoromethyl)phenyl)piperazine. PubChem. [Link]

• Elemental Inorganic Standards. Agilent. [Link]

• Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. (2021). Refubium - Freie Universität Berlin. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). MDPI. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). ResearchGate. [Link]

• 2‐(Trifluoromethyl)piperazine: Synthesis and characterization using NMR and X‐ray photoelectron spectroscopy. (2025). ResearchGate. [Link]

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A Comparative Guide to Establishing Reference Standards for 2-(2-(Trifluoromethoxy)phenyl)piperazine Quality Control

This guide provides a comprehensive framework for the establishment and comparison of reference standards for 2-(2-(Trifluoromethoxy)phenyl)piperazine, a key intermediate in pharmaceutical research. We will delve into the requisite analytical methodologies, data interpretation, and the logic behind creating a self-validating system for quality control, ensuring the integrity of research and development outcomes. For clarity and consistency with standard chemical nomenclature, this guide will refer to the compound as 1-[2-(Trifluoromethoxy)phenyl]piperazine, the N-substituted isomer most relevant in drug development contexts.

The Imperative for a Well-Characterized Reference Standard

In pharmaceutical development, the quality of an Active Pharmaceutical Ingredient (API) or intermediate is fundamentally tied to the quality of the reference standard used for its evaluation.[1] A reference standard is a highly purified and thoroughly characterized substance used as a benchmark for confirming the identity, purity, potency, and overall quality of a manufactured batch.[1][2] For a compound like 1-[2-(Trifluoromethoxy)phenyl]piperazine, which may not have an official pharmacopoeial monograph (e.g., from USP, EP), establishing a robust in-house primary reference standard is not just a recommendation—it is a regulatory and scientific necessity.[3][4]

The absence of a rigorously qualified standard can lead to inaccurate quantification of the main component, misidentification of impurities, and ultimately, compromised safety and efficacy of the final drug product. This guide outlines the orthogonal analytical approach required to create a scientifically sound reference standard and its subsequent use in qualifying secondary or working standards for routine quality control.

Workflow for Reference Standard Characterization

The establishment of a primary reference standard is a multi-step, evidence-based process. It begins with a candidate batch of high purity and proceeds through a comprehensive characterization using multiple, independent (orthogonal) analytical techniques. This ensures that any limitations of one method are compensated for by the strengths of another.

Caption: Workflow for establishing a primary reference standard.

Analytical Methodologies: A Comparative Approach

The core of quality control lies in employing validated analytical methods that are fit for their intended purpose.[5][6] For 1-[2-(Trifluoromethoxy)phenyl]piperazine, a combination of chromatographic and spectroscopic techniques is essential.

Identity Confirmation

The first step is to unequivocally confirm the chemical structure of the reference standard material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : As a primary tool for structural elucidation, ¹H, ¹³C, and ¹⁹F NMR are indispensable.

  • ¹H NMR : Will confirm the number and connectivity of protons. Key signals include the distinct multiplets for the aromatic protons (showing a substitution pattern) and the characteristic signals for the non-equivalent piperazine ring protons.

  • ¹³C NMR : Provides information on the carbon skeleton. The trifluoromethoxy carbon will exhibit a quartet due to coupling with fluorine atoms.

  • ¹⁹F NMR : A single sharp signal will confirm the presence of the -OCF₃ group, and its chemical shift can provide information about its electronic environment.[7][8]

• Mass Spectrometry (MS) : High-Resolution Mass Spectrometry (HRMS) is used to determine the accurate mass and, by extension, the elemental formula, providing strong evidence of identity. Gas Chromatography-Mass Spectrometry (GC-MS) can reveal characteristic fragmentation patterns useful for identification and for profiling volatile impurities.[9][10]

• Fourier-Transform Infrared (FTIR) Spectroscopy : Confirms the presence of key functional groups, such as N-H stretches from the secondary amine in the piperazine ring, C-H bonds in the aromatic ring, and strong C-F and C-O stretching vibrations from the trifluoromethoxy group.[11]

Purity Assessment and Impurity Profiling

Purity determination cannot rely on a single method. An orthogonal approach, using techniques with different separation principles, is required by regulatory bodies and scientific best practice.[3]

• High-Performance Liquid Chromatography (HPLC) : This is the principal technique for quantifying purity and detecting non-volatile organic impurities.[12]

  • Rationale : The aromatic ring in the molecule makes it UV-active, allowing for sensitive detection.[13] Reversed-phase chromatography on a C18 column is the method of choice, as it effectively separates the moderately polar analyte from both more polar and less polar impurities.

  • Comparison of Conditions : While a standard C18 column is effective, for potential separation of closely related positional isomers (e.g., the 3- or 4-trifluoromethoxy isomers), a phenyl-hexyl or biphenyl phase column could provide alternative selectivity and should be considered during method development.

• Gas Chromatography (GC) : GC with a Flame Ionization Detector (FID) serves as an excellent orthogonal method to HPLC for purity assessment, particularly for any volatile or semi-volatile impurities not detected by HPLC.[9][14]

The table below compares typical starting parameters for these two crucial, orthogonal techniques.

Parameter	HPLC-UV Method	GC-FID Method	Rationale for Choices
Column	C18, 250 x 4.6 mm, 5 µm	DB-5ms, 30 m x 0.25 mm, 0.25 µm	C18 provides hydrophobic retention for the analyte. DB-5 is a versatile, low-bleed column suitable for a wide range of semi-volatile compounds.
Mobile Phase / Carrier Gas	A: 0.1% TFA in WaterB: 0.1% TFA in Acetonitrile	Helium	The acidic modifier in HPLC protonates the piperazine nitrogens, ensuring sharp peak shapes. Helium is an inert and efficient carrier gas for GC.
Elution / Program	Gradient: 30% B to 90% B over 20 min	100°C (1 min), ramp to 280°C at 15°C/min	A gradient in HPLC is necessary to elute potential impurities with a wide range of polarities. A temperature ramp in GC separates compounds based on their boiling points.
Detector	UV at 254 nm	Flame Ionization Detector (FID)	254 nm is a common wavelength for aromatic compounds. FID provides a near-universal response for organic compounds, making it excellent for purity calculations.
Quantification	Area Percent (Normalized)	Area Percent (Normalized)	Assuming all impurities have a similar response factor, area percent provides a reliable estimate of purity. For higher accuracy, Relative Response Factors (RRFs) should be determined for known impurities.

Characterization of Absolute Properties

• Water Content : Determined by Karl Fischer titration, this is a specific and accurate method for water quantification.

• Residual Solvents : Assessed using Headspace GC (GC-HS), which is critical for identifying and quantifying solvents remaining from the synthesis and purification process.

• Sulphated Ash : This test quantifies the amount of inorganic impurities in the material.

Experimental Protocols

The following protocols are provided as robust starting points for method development and validation, adhering to principles outlined in ICH Q2(R2) guidelines.[15][16]

Protocol 1: HPLC-UV Purity Determination

• Standard and Sample Preparation :

  • Accurately weigh approximately 10 mg of the 1-[2-(Trifluoromethoxy)phenyl]piperazine reference standard candidate into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent) to achieve a final concentration of 0.1 mg/mL.

• Chromatographic Conditions :

  • Instrument : HPLC system with UV detector.

  • Column : C18, 250 x 4.6 mm, 5 µm particle size.

  • Mobile Phase A : 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B : 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Flow Rate : 1.0 mL/min.

  • Gradient :

    Time (min)	%A	%B
    0.0	70	30
    20.0	10	90
    25.0	10	90
    25.1	70	30

    | 30.0 | 70 | 30 |

  • Injection Volume : 10 µL.

  • Detection : 254 nm.

• Data Analysis :

  • Integrate all peaks with an area greater than 0.05% of the main peak area.

  • Calculate the purity by area normalization: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Protocol 2: GC-MS Identity Confirmation

• Sample Preparation :

  • Prepare a 1.0 mg/mL solution of the candidate material in Methanol.

• Instrumental Conditions :

  • Instrument : Gas Chromatograph with Mass Spectrometric Detector.

  • Column : DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas : Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature : 250°C.

  • Injection Mode : Split (50:1).

  • Oven Program : Start at 100°C, hold for 1 minute, then ramp at 15°C/min to 280°C and hold for 5 minutes.

  • MS Transfer Line : 280°C.

  • MS Source : 230°C.

  • Scan Range : 50 - 500 m/z.

• Data Analysis :

  • Compare the acquired mass spectrum of the main peak with a theoretical spectrum or library data to confirm identity. The spectrum should show the molecular ion and characteristic fragments corresponding to the loss of parts of the piperazine ring or the trifluoromethoxyphenyl moiety.

Comparative Analysis: Primary vs. Working Standards

Once a primary reference standard is certified, it can be used to qualify subsequent batches as "working standards" for routine use.[17] This conserves the primary standard and is a cost-effective approach.[1] The qualification involves running the primary and working standard candidates side-by-side using the validated analytical methods.

Caption: Logic for qualifying a working standard against a primary standard.

The acceptance criteria must be pre-defined. For example, the HPLC purity of the working standard must be within 0.5% of the primary standard, and no new impurities above 0.10% should be detected.

Table: Example Comparative Data

Test	Primary Standard (Lot: PRS-001)	Working Standard (Lot: WS-001)	Acceptance Criteria	Result
Appearance	White Crystalline Solid	White Crystalline Solid	Conforms	Pass
Identity by ¹H NMR	Conforms to structure	Conforms to structure	Spectrum is concordant with PRS	Pass
HPLC Purity	99.85%	99.79%	≥ 99.5% and within 0.5% of PRS	Pass
Largest Impurity (HPLC)	0.08%	0.09%	≤ 0.10%	Pass
Water Content (KF)	0.12%	0.15%	≤ 0.50%	Pass
Sulphated Ash	<0.05%	<0.05%	≤ 0.10%	Pass

Conclusion

The quality control of 1-[2-(Trifluoromethoxy)phenyl]piperazine hinges on the establishment of a well-defined reference standard. By employing a suite of orthogonal analytical methods, from advanced spectroscopy for identity to validated chromatographic techniques for purity, a laboratory can create a self-validating system of quality assurance. This rigorous, multi-faceted approach ensures that the reference material is fit for its purpose, providing a solid foundation for all subsequent research, development, and manufacturing activities. Following international guidelines, such as those from the ICH, is paramount for ensuring data integrity and regulatory compliance.[5][18]

References

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• Malaysian Journal of Chemistry. (n.d.). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse.
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